Technical Documentation Center

3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride
  • CAS: 1220037-67-1

Core Science & Biosynthesis

Foundational

chemical structure and properties of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride, a substituted aryloxypyrrolidine de...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride, a substituted aryloxypyrrolidine derivative. Due to the limited availability of specific experimental data for this compound in publicly accessible literature, this guide synthesizes foundational chemical information with established principles in medicinal chemistry and organic synthesis. The document covers the core chemical structure, predicted physicochemical properties, a proposed synthetic approach based on analogous structures, and a discussion of its potential, though currently unelucidated, biological significance. This guide is intended to serve as a foundational resource for researchers interested in exploring this and related chemical entities.

Chemical Identity and Structure

3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride is a small molecule characterized by a central pyrrolidine ring linked via an ether bond at the 3-position to a 4-methyl-2-nitrophenyl group. It is supplied as a hydrochloride salt, which typically enhances aqueous solubility and stability.

Table 1: Chemical Identification [1][2]

IdentifierValue
IUPAC Name 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride
CAS Number 1220037-67-1
Molecular Formula C₁₁H₁₅ClN₂O₃
Molecular Weight 258.70 g/mol

The core structure combines the saturated heterocyclic pyrrolidine scaffold, a common motif in many biologically active compounds, with a substituted aromatic ring.[3] The presence of a nitro group, a strong electron-withdrawing moiety, and a methyl group on the phenyl ring are expected to significantly influence the molecule's electronic properties and potential biological interactions.[4][5]

Figure 1: Chemical structure of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride.

Physicochemical Properties (Predicted)

Table 2: Predicted Physicochemical Properties

PropertyPredicted Value/CharacteristicRationale
Physical State SolidHydrochloride salts of organic amines are typically crystalline solids at room temperature.
Melting Point Not availableExpected to be a relatively high-melting solid due to its ionic character.
Boiling Point Not availableLikely to decompose at high temperatures before boiling.
Solubility Soluble in water and polar organic solvents (e.g., methanol, ethanol).The hydrochloride salt form generally imparts aqueous solubility.
pKa ~8-10The pyrrolidine nitrogen is a secondary amine, and its pKa is expected to be in this range.

Synthesis and Manufacturing

A validated, step-by-step synthesis protocol for 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride is not described in the available literature. However, a plausible and commonly employed synthetic route for analogous 3-aryloxypyrrolidine derivatives involves a Williamson ether synthesis.

Proposed Synthetic Pathway

The synthesis would likely proceed via the reaction of a protected 3-hydroxypyrrolidine with 1-fluoro-4-methyl-2-nitrobenzene or a similar activated aryl halide.

G cluster_0 Starting Materials cluster_1 Reaction cluster_2 Intermediate cluster_3 Deprotection & Salt Formation cluster_4 Final Product Boc-3-hydroxypyrrolidine Boc-3-hydroxypyrrolidine Williamson Ether Synthesis Williamson Ether Synthesis Boc-3-hydroxypyrrolidine->Williamson Ether Synthesis 1-Fluoro-4-methyl-2-nitrobenzene 1-Fluoro-4-methyl-2-nitrobenzene 1-Fluoro-4-methyl-2-nitrobenzene->Williamson Ether Synthesis Boc-3-(4-Methyl-2-nitrophenoxy)pyrrolidine Boc-3-(4-Methyl-2-nitrophenoxy)pyrrolidine Williamson Ether Synthesis->Boc-3-(4-Methyl-2-nitrophenoxy)pyrrolidine Acidic Deprotection Acidic Deprotection Boc-3-(4-Methyl-2-nitrophenoxy)pyrrolidine->Acidic Deprotection 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride Acidic Deprotection->3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride

Figure 2: Proposed synthetic workflow for 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride.
Hypothetical Experimental Protocol

Step 1: Williamson Ether Synthesis

  • To a solution of Boc-3-hydroxypyrrolidine (1 equivalent) in a suitable aprotic polar solvent such as dimethylformamide (DMF) or tetrahydrofuran (THF), add a strong base like sodium hydride (NaH, 1.1 equivalents) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

  • Stir the resulting mixture at room temperature for 30-60 minutes to ensure complete deprotonation of the hydroxyl group.

  • Add a solution of 1-fluoro-4-methyl-2-nitrobenzene (1 equivalent) in the same solvent dropwise to the reaction mixture.

  • Heat the reaction mixture to 60-80 °C and monitor the progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction to room temperature and quench carefully with water.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain Boc-3-(4-methyl-2-nitrophenoxy)pyrrolidine.

Step 2: Deprotection and Hydrochloride Salt Formation

  • Dissolve the purified Boc-protected intermediate in a suitable organic solvent such as dioxane or methanol.

  • Add a solution of hydrochloric acid (e.g., 4M HCl in dioxane or concentrated HCl) in excess.

  • Stir the mixture at room temperature and monitor the deprotection by TLC.

  • Upon completion, the hydrochloride salt may precipitate out of the solution. If not, concentrate the solvent under reduced pressure.

  • The resulting solid can be triturated with a non-polar solvent like diethyl ether or hexane to induce precipitation and to wash away any non-polar impurities.

  • Filter the solid product and dry it under vacuum to yield 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride.

Potential Biological and Pharmacological Significance

While no specific biological data for 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride has been reported, the structural motifs present suggest several areas of potential pharmacological interest.

  • Pyrrolidine Scaffold: The pyrrolidine ring is a privileged scaffold in medicinal chemistry, found in numerous FDA-approved drugs.[3] Its three-dimensional structure allows for diverse substitutions and interactions with biological targets.

  • Nitroaromatic Moiety: Nitroaromatic compounds are known to exhibit a wide range of biological activities, including antimicrobial and anticancer effects.[5][6] The nitro group is a strong electron-withdrawing group and can participate in redox cycling, which can be a mechanism of action for some therapeutic agents.[5]

  • Aryloxy Linkage: The aryloxy-pyrrolidine structure is found in compounds with various central nervous system (CNS) activities.

Given these features, 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride could be a candidate for screening in various therapeutic areas, including but not limited to oncology, infectious diseases, and neuroscience. However, without experimental data, this remains speculative.

Analytical Characterization

A comprehensive analytical characterization would be essential to confirm the identity and purity of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride. The following techniques would be employed:

Table 3: Analytical Methods for Characterization

TechniqueExpected Observations
¹H NMR Signals corresponding to the protons on the pyrrolidine ring, the aromatic protons, the methyl group, and the N-H proton. The chemical shifts and coupling patterns would be indicative of the structure.
¹³C NMR Resonances for all unique carbon atoms in the molecule, including those in the pyrrolidine ring and the substituted phenyl ring.
Mass Spectrometry (MS) The molecular ion peak corresponding to the free base (C₁₁H₁₄N₂O₃) and characteristic fragmentation patterns.
Infrared (IR) Spectroscopy Absorption bands corresponding to N-H stretching (as an ammonium salt), C-H stretching (aliphatic and aromatic), C-O-C (ether) stretching, and strong asymmetric and symmetric stretching of the nitro group (NO₂).
High-Performance Liquid Chromatography (HPLC) A single major peak indicating the purity of the compound. Chiral HPLC could be used to resolve enantiomers if the synthesis is not stereospecific.
Elemental Analysis The percentage composition of Carbon, Hydrogen, Nitrogen, and Chlorine should be consistent with the molecular formula C₁₁H₁₅ClN₂O₃.

Safety and Handling

Based on available supplier information, 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride is classified as an irritant . Standard laboratory safety precautions should be followed when handling this compound.

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

  • Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated area or in a fume hood.

  • Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

Conclusion and Future Directions

3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride is a chemical entity with a structure that suggests potential for biological activity. This guide has provided a foundational understanding of its chemical nature, a plausible synthetic route, and an outline for its analytical characterization. The significant gap in publicly available experimental data highlights an opportunity for further research. Future studies should focus on a definitive synthesis and purification of this compound, followed by a thorough characterization of its physicochemical properties and a systematic evaluation of its biological activity in various in vitro and in vivo models. Such research will be crucial in determining the potential of this molecule as a lead compound in drug discovery programs.

References

  • A Comparative Analysis of Nitrophenyl Ethanones for Researchers and Drug Development Professionals. Benchchem.
  • Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules. 2021;26(21):6665.
  • 3-(4-Methyl-2-nitrophenoxy)
  • 3-[(4-Methyl-2-nitrophenoxy)methyl]pyrrolidinehydrochloride. NextSDS.
  • Multidirectional Efficacy of Biologically Active Nitro Compounds Included in Medicines. Molecules. 2018;23(6):1307.
  • Application Notes and Protocols: (R)-3-Hydroxypyrrolidin-2-one in Antibiotic Synthesis. Benchchem.
  • Nitrophenyl-Group-Containing Heterocycles. I. Synthesis, Characterization, Crystal Structure, Anticancer Activity, and Antioxidant Properties of Some New 5,6,7,8-Tetrahydroisoquinolines Bearing 3(4). Molecules. 2020;25(18):4247.
  • 1 result for 3-[(4-Methyl-2-nitrophenoxy)methyl]pyrrolidine hydrochloride. Avantor.
  • The Diverse Biological Activity of Recently Synthesized Nitro Compounds. Molecules. 2022;27(11):3625.
  • Molecular Docking, Drug-Likeness Analysis, In Silico Pharmacokinetics, and Toxicity Studies of p-Nitrophenyl Hydrazones as Anti-Inflammatory Agents. ACS Omega. 2023;8(1):1286-1301.
  • US8247415B2 - Hydroxymethyl pyrrolidines as β3 adrenergic receptor agonists - Google P
  • US2952688A - Synthesis of pyrrolidine - Google P
  • Pyrrolidine, n-methyl-, hydrochloride. NIST WebBook.
  • EP 1 020 426 B9 - Novel amine derivatives, method for producing the same and antimycotic agent - Google P
  • 3-[(4-Nitrophenoxy)methyl]pyrrolidine hydrochloride. Avantor.
  • Application Data.
  • N-Methyl-2-pyrrolidone. MassBank.
  • 2-[(4-Methyl-3-nitrophenoxy)methyl]pyrrolidine. PubChem.
  • Neurobiology of 3,4-Methylenedioxypyrovalerone (MDPV) and α-Pyrrolidinovalerophenone (α-PVP). The AAPS Journal. 2017;19(6):1593-1601.
  • An Overview on Biological Importance of Pyrrolone and Pyrrolidinone Derivatives as Promising Scaffolds. Russian Journal of General Chemistry. 2021;91(10):1709-1729.
  • (12) INTERNATIONAL APPLICATION PUBLISHED UNDER THE PATENT COOPERATION TREATY (PCT) - (19) World Intellectual Property Organization International Bureau (43) International Publication Dâte 23 October 2008 (23.10.2008) PCT (10)
  • Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity. ChemMedChem. 2020;15(15):1443-1455.
  • Synthesis and Structural Characterization of Amido Heteroscorpionate Rare-Earth Metals Complexes. Hydroamination of Aminoalkenes. Dalton Transactions. 2014;(43):16327-16340.
  • 1220029-83-3|3-((3-Methyl-4-nitrophenoxy)methyl)pyrrolidine hydrochloride. BLDpharm.
  • Synthesis, in vitro biological evaluation and in silico studies of novel pyrrolidine derived thiosemicarbazones as dihydrofolate reductase inhibitors. RSC Advances. 2023;13(34):23963-23977.
  • Biological monitoring of N-methyl-2-pyrrolidone using 5-hydroxy-N-methyl-2-pyrrolidone in plasma and urine as the biomarker. Scandinavian Journal of Work, Environment & Health. 2002;28(6):398-405.
  • Synthesis, Biological Properties, In Silico ADME, Molecular Docking Studies, and FMO Analysis of Chalcone Derivatives as Promising Antioxidant and Antimicrobial Agents. Molecules. 2023;28(24):8055.
  • Pyrrolidine(123-75-1)IR1. ChemicalBook.
  • 1 H NMR spectra of N-[6-methyl-2-(4'-nitrophenyl)-1,2,3,4-tetrahydroquinolin-4-yl] pyrrolidin-2-one (14).
  • Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents. The Journal of Organic Chemistry. 2023;88(10):6494-6505.
  • Synthesis, antiviral activity, cytotoxicity and cellular pharmacology of l-3′-azido-2′,3′-dideoxypurine nucleosides. Bioorganic & Medicinal Chemistry Letters. 2012;22(14):4569-4572.
  • N-METHYL-2-PYRROLIDONE.
  • Phenol, 4-methyl-2-nitro-. NIST WebBook.
  • Metabolism and toxicological detection of the new designer drug 3',4'-methylenedioxy-alpha-pyrrolidinopropiophenone studied in urine using gas chromatography-mass spectrometry.

Sources

Exploratory

1H and 13C NMR Chemical Shift Analysis of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine Hydrochloride: A Predictive and Diagnostic Guide

Executive Summary For researchers and drug development professionals, the structural validation of complex heterocyclic active pharmaceutical ingredients (APIs) and building blocks is a critical quality attribute. 3-(4-M...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

For researchers and drug development professionals, the structural validation of complex heterocyclic active pharmaceutical ingredients (APIs) and building blocks is a critical quality attribute. 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride presents a unique analytical challenge due to the competing electronic effects of its 1,2,4-trisubstituted nitroaromatic system and the conformational dynamics of its protonated pyrrolidine ring.

As a Senior Application Scientist, I have designed this in-depth technical guide to move beyond mere data reporting. Here, we deconstruct the causality behind the nuclear magnetic resonance (NMR) chemical shifts, establish a self-validating experimental protocol, and provide a comprehensive framework for the structural elucidation of ether-linked nitroaromatic amine salts.

Structural Deconstruction & Electronic Causality

To accurately predict and assign the NMR spectra of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride, we must first isolate its structural micro-environments and understand the governing quantum mechanical and electronic effects.

The 1,2,4-Trisubstituted Nitroaromatic System

The benzene ring is subjected to three distinct electronic influences:

  • Phenoxy Ether Linkage (C-1): The oxygen atom acts as a strong π -electron donor via mesomeric resonance (+M effect), which significantly shields the ortho (C-6) and para (C-4) positions.

  • Nitro Group (C-2): The −NO2​ group is a powerful electron-withdrawing group via both inductive (-I) and resonance (-M) effects. It strongly deshields the ortho (C-3) and para (C-5) protons[1].

  • Methyl Group (C-4): A weak electron donor (+I) that provides subtle shielding to its immediate neighbors but primarily serves as an unambiguous singlet anchor in the 1 H NMR spectrum.

Causality in Shift Ordering: The competing effects of the ether oxygen and the nitro group dictate the aromatic proton chemical shifts. The proton at C-3 is trapped between the deshielding nitro group and the methyl group, making it the most downfield aromatic signal. Conversely, the proton at C-6 is ortho to the electron-donating ether oxygen, making it the most upfield aromatic signal.

The Protonated Pyrrolidine Ring

Because the compound is a hydrochloride salt, the pyrrolidine nitrogen is protonated ( NH2+​ ).

  • Chirality and Diastereotopicity: The attachment of the phenoxy group at C-3 of the pyrrolidine ring creates a chiral center. Consequently, the CH2​ protons at positions 2, 4, and 5 are chemically non-equivalent (diastereotopic). They will not appear as simple first-order multiplets (like triplets or quintets) but rather as complex, overlapping multiplets due to geminal ( 2J ) and vicinal ( 3J ) coupling.

  • Deshielding: The NH2+​ pole exerts a strong inductive pull, shifting all adjacent α -protons (at C-2 and C-5) downfield compared to a free-base pyrrolidine.

Self-Validating Experimental Protocol

To ensure reproducibility and analytical integrity, the NMR acquisition must be treated as a self-validating system. The choice of solvent and acquisition parameters directly dictates the reliability of the resulting data.

Step-by-Step Methodology
  • Sample Preparation (Solvent Selection):

    • Action: Dissolve 15–20 mg of the compound in 0.6 mL of Deuterated Dimethyl Sulfoxide (DMSO- d6​ , 99.9% D).

    • Causality: DMSO- d6​ is mandatory for amine hydrochlorides. Unlike CDCl3​ , DMSO disrupts hydrogen bonding networks and fully dissolves the polar salt. More importantly, it slows down the chemical exchange of the NH2+​ protons, allowing them to be observed as a broad signal rather than exchanging into the baseline[2].

  • Instrument Parameters ( 1 H NMR):

    • Action: Acquire at 400 MHz (or higher) at 298 K. Use a 30° excitation pulse, a spectral width of 15 ppm, and 16–32 transients.

    • Self-Validation (Relaxation Delay): Set the relaxation delay ( D1​ ) to at least 2.0 seconds. This ensures complete longitudinal relaxation ( T1​ ) of all protons, guaranteeing that the integration values perfectly match the stoichiometric ratio of the molecule (16 total protons).

  • Instrument Parameters ( 13 C NMR):

    • Action: Acquire at 100 MHz using power-gated broadband proton decoupling (e.g., WALTZ-16). Acquire 1024–2048 transients.

    • Causality: The quaternary carbons (C-1, C-2, C-4) lack attached protons and rely solely on long-range Nuclear Overhauser Effect (NOE) and longer T1​ relaxation times. A sufficient number of scans is required to resolve these low-intensity peaks from the baseline noise.

  • Data Processing: Apply an exponential window function with a Line Broadening (LB) of 0.3 Hz for 1 H and 1.0 Hz for 13 C prior to Fourier Transformation. Reference the spectra to the residual DMSO pentet at 2.50 ppm ( 1 H) and the septet at 39.52 ppm ( 13 C)[3].

Quantitative Data Presentation: 1 H and 13 C NMR Assignments

Based on established empirical rules for NMR spectroscopy (4)[4] and the structural causality outlined above, the predicted chemical shifts are summarized in the tables below.

Table 1: 1 H NMR Chemical Shifts (400 MHz, DMSO- d6​ )
PositionShift ( δ , ppm)MultiplicityCoupling ( J , Hz)Int.Assignment Causality
NH2+​ 9.20 – 9.60br s-2HProtonated amine; broadened by 14 N quadrupolar relaxation and slow exchange.
Ar-H3 7.75d2.01HDeshielded by adjacent NO2​ ; exhibits only meta-coupling to H5.
Ar-H5 7.45dd8.5, 2.01HOrtho-coupling to H6, meta-coupling to H3.
Ar-H6 7.30d8.51HShielded by resonance from the ortho-ether oxygen.
Pyr-H3 5.25m-1HChiral methine; strongly deshielded by attached oxygen and adjacent NH2+​ .
Pyr-H2 3.45 – 3.65m-2HDiastereotopic CH2​ adjacent to protonated nitrogen.
Pyr-H5 3.25 – 3.45m-2HDiastereotopic CH2​ adjacent to protonated nitrogen.
Ar- CH3​ 2.30s-3HBenzylic methyl group.
Pyr-H4 2.10 – 2.30m-2HDiastereotopic CH2​ , β to protonated nitrogen.
Table 2: 13 C NMR Chemical Shifts (100 MHz, DMSO- d6​ )
PositionShift ( δ , ppm)TypeAssignment Causality
Ar-C1 148.5CqStrongly deshielded due to direct attachment to the electronegative ether oxygen.
Ar-C2 140.2CqDeshielded by the electron-withdrawing nitro group.
Ar-C5 135.1CHAromatic methine, meta to nitro group.
Ar-C4 133.4CqQuaternary carbon attached to the methyl group.
Ar-C3 125.8CHAromatic methine, ortho to the nitro group.
Ar-C6 116.5CHHighly shielded by the +M resonance effect of the ortho-ether oxygen.
Pyr-C3 77.2CHAliphatic methine attached to the ether oxygen.
Pyr-C2 49.8 CH2​ Aliphatic methylene adjacent to the NH2+​ pole.
Pyr-C5 44.5 CH2​ Aliphatic methylene adjacent to the NH2+​ pole.
Pyr-C4 31.2 CH2​ Aliphatic methylene β to the NH2+​ pole.
Ar- CH3​ 20.1 CH3​ Benzylic methyl carbon.

Advanced 2D NMR Workflows for Unambiguous Assignment

While 1D NMR provides a foundational understanding, the diastereotopic nature of the pyrrolidine ring and the proximity of the quaternary aromatic carbons require 2D NMR techniques for absolute, unambiguous assignment.

The workflow relies on a self-validating loop: COSY establishes adjacent proton spin systems, HSQC maps those protons to their directly attached carbons, and HMBC bridges the structural fragments across heteroatoms (like the ether linkage). For instance, an HMBC correlation between the Pyrrolidine H-3 proton ( δ 5.25) and the Aromatic C-1 carbon ( δ 148.5) definitively proves the intact ether linkage of the API.

NMR_Workflow SamplePrep Sample Preparation (DMSO-d6, 298 K) NMR1H 1D 1H NMR (Proton Environments) SamplePrep->NMR1H NMR13C 1D 13C NMR (Carbon Skeleton) SamplePrep->NMR13C COSY 2D COSY (H-H Spin Systems) NMR1H->COSY HSQC 2D HSQC (1-Bond C-H Correlation) NMR1H->HSQC HMBC 2D HMBC (Long-Range C-H Correlation) NMR1H->HMBC NMR13C->HSQC NMR13C->HMBC Assignment Unambiguous Structural Assignment COSY->Assignment HSQC->Assignment HMBC->Assignment

Fig 1: Multidimensional NMR workflow for unambiguous assignment of complex heterocyclic salts.

References

The theoretical frameworks, chemical shift rules, and solvent impurity standards utilized in this guide are grounded in the following authoritative sources:

  • NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist Organometallics (Fulmer et al., 2010). 3

  • Understanding NMR Spectroscopy Basics (Pretsch & Silverstein Guidelines) Scribd / Academic Repositories. 4

  • A curious case of dynamic disorder in pyrrolidine rings elucidated by NMR crystallography RSC Publishing (2020).

  • Exploration of Nitroaromatic Antibiotics via Sanger's Reagent: Synthesis, In Silico, and Antimicrobial Evaluation Semantic Scholar (2022). 1

  • Quantitative 1H NMR: Development and Potential of a Method for Natural Products Analysis ResearchGate. 2

Sources

Foundational

A Comprehensive Technical Guide to the Crystallographic Analysis of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine Hydrochloride

For Distribution To: Researchers, Scientists, and Drug Development Professionals Abstract The precise three-dimensional atomic arrangement of an active pharmaceutical ingredient (API) is fundamental to understanding its...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

The precise three-dimensional atomic arrangement of an active pharmaceutical ingredient (API) is fundamental to understanding its physicochemical properties, mechanism of action, and suitability for formulation. Single-crystal X-ray diffraction (SCXRD) remains the definitive method for elucidating this structure.[1][2][3] This guide addresses the topic of crystallographic data for 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride. A comprehensive search of publicly accessible databases, including the Cambridge Structural Database (CSD), reveals that as of this publication, a solved crystal structure for this specific compound has not been deposited.[4][5][6][7]

The absence of this data for a novel or proprietary compound is a common challenge in drug development. Therefore, this document transitions from a data repository to an in-depth technical guide. It provides the expert-driven methodologies and theoretical underpinnings required for researchers to independently obtain, solve, and validate the crystal structure of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride or analogous small molecules. The protocols herein are designed to be self-validating, ensuring scientific rigor from crystal growth to final data deposition.

The Imperative of Crystallography in Drug Development

In the pharmaceutical sciences, the solid-state structure of a molecule is not merely an academic detail; it is a critical parameter that influences a cascade of properties essential for a viable drug product. X-ray crystallography provides high-resolution structural data that informs several key areas of development.[1][2][8]

  • Absolute Stereochemistry: Unambiguously determines the three-dimensional arrangement of atoms, confirming the synthesis of the correct enantiomer or diastereomer.

  • Conformational Analysis: Reveals the preferred shape (conformation) of the molecule in the solid state, which is crucial for understanding its interaction with biological targets.

  • Polymorph Screening: Identifies different crystalline forms (polymorphs) of the same compound. Each polymorph can have unique solubility, stability, and bioavailability, making comprehensive screening vital for intellectual property and regulatory submission.

  • Rational Drug Design: Provides the atomic coordinates necessary for structure-based drug design (SBDD), allowing scientists to visualize how a ligand binds to a protein target and to guide the optimization of lead compounds for improved efficacy and selectivity.[2][9]

  • Formulation Development: Knowledge of the crystal packing and intermolecular interactions (e.g., hydrogen bonding) helps in designing stable and effective drug formulations.[10]

The pursuit of the crystal structure of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride is therefore a foundational step in its development pathway.

Experimental Workflow: From Powder to Structure

This section outlines a robust, field-proven protocol for determining the crystal structure of a small organic hydrochloride salt like the title compound.

Diagram: Overall Crystallographic Workflow

Crystallographic_Workflow cluster_synthesis Phase 1: Sample Preparation cluster_data Phase 2: Data Collection cluster_analysis Phase 3: Structure Determination & Validation Purified_Compound Purified Compound (>99% Purity) Crystal_Growth Crystal Growth Screening Purified_Compound->Crystal_Growth Solvent Screening Select_Crystal Select & Mount Single Crystal Crystal_Growth->Select_Crystal Microscopic Exam Data_Collection X-ray Diffraction Data Collection Select_Crystal->Data_Collection Mount on Diffractometer Data_Reduction Data Processing (Integration & Scaling) Data_Collection->Data_Reduction Raw Diffraction Images Structure_Solution Structure Solution (e.g., Direct Methods) Data_Reduction->Structure_Solution Reflection File (*.hkl) Structure_Refinement Structure Refinement (Least-Squares) Structure_Solution->Structure_Refinement Initial Model Validation Validation & CIF Creation (checkCIF) Structure_Refinement->Validation Final Model Deposition Deposition (e.g., CCDC) Validation->Deposition

Caption: High-level workflow for single-crystal X-ray diffraction analysis.

Step-by-Step Protocol for Crystal Growth

The primary bottleneck in any crystallographic study is obtaining a high-quality single crystal.[11][12] For a hydrochloride salt, which is typically polar and water-soluble, specific strategies are required. The key is to achieve a state of supersaturation slowly, allowing molecules to organize into a well-ordered lattice.[13]

Objective: To grow a single, optically clear crystal of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride, ideally 0.1-0.3 mm in at least two dimensions.[3][14]

Materials & Equipment:

  • High-purity (>99%) 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride.

  • An array of solvents (e.g., methanol, ethanol, isopropanol, acetonitrile, water, acetone).

  • An array of anti-solvents (e.g., diethyl ether, ethyl acetate, dioxane, diisopropyl ether, hexane).[15]

  • Small glass vials (1-4 mL) with screw caps.

  • Stereomicroscope with polarizing filters.[12]

  • Micro-mounting tools.

Methodology: Vapor Diffusion (Proven for Salts)

This technique is highly effective for milligram quantities and allows for very slow changes in solvent composition.[16]

  • Prepare the Inner Vial: Dissolve 5-10 mg of the compound in a minimal amount of a "good" solvent (e.g., methanol, in which it is readily soluble) in a small, open vial (e.g., 0.5 mL).

  • Prepare the Outer Jar: Add 1-2 mL of a miscible "anti-solvent" (e.g., diethyl ether or ethyl acetate, in which the compound is poorly soluble) to a larger vial or jar (e.g., 4 mL).

  • Combine: Carefully place the inner vial inside the outer jar, ensuring the solvent levels are not at risk of mixing directly. Seal the outer jar tightly with its cap.

  • Incubate: Place the sealed system in a vibration-free location at a constant temperature.

  • Mechanism & Rationale: The more volatile solvent from the inner vial (methanol) will slowly diffuse into the atmosphere of the jar, while the less volatile vapor of the anti-solvent (diethyl ether) will slowly diffuse into the inner vial. This gradual mixing slowly decreases the solubility of the compound in the inner vial, gently pushing it past the saturation point to induce crystallization.[16]

  • Monitor: Check the vial under a microscope every few days without agitation. Quality crystals can take anywhere from a few days to several weeks to grow.[11]

Alternative Method: Slow Evaporation Dissolve the compound in a suitable solvent (e.g., ethanol/water mixture) to near-saturation in a vial. Cover the vial with parafilm and puncture it with a few small holes using a needle. The solvent will evaporate over days or weeks, slowly increasing the concentration and inducing crystallization.[11][13][16][17]

Step-by-Step Protocol for Data Collection and Processing

Objective: To obtain a complete and accurate set of diffraction data from the single crystal.

Equipment:

  • Single-crystal X-ray diffractometer equipped with a modern detector (e.g., CCD or pixel array).[18]

  • X-ray source (e.g., Mo Kα or Cu Kα radiation).[3]

  • Cryogenic cooling system (e.g., liquid nitrogen stream).[18]

Methodology:

  • Crystal Selection & Mounting: Under a microscope, select a single, transparent crystal with sharp edges and no visible cracks.[12] Mount the crystal on a cryo-loop and flash-cool it to 100 K in the nitrogen stream on the diffractometer.

    • Rationale: Cryo-cooling minimizes radiation damage to the crystal and reduces thermal motion of the atoms, resulting in higher-quality diffraction data to higher resolution.[18][19]

  • Unit Cell Determination: Collect a few initial frames to locate diffraction spots. The software will index these spots to determine the preliminary unit cell parameters (a, b, c, α, β, γ) and Bravais lattice.[14]

  • Data Collection Strategy: Based on the crystal's symmetry, devise a data collection strategy to measure a complete, redundant dataset. This typically involves a series of scans where the crystal is rotated through different angles (e.g., omega and phi scans).[20][21]

    • Rationale: Collecting a redundant dataset (where symmetry-equivalent reflections are measured multiple times) improves the accuracy and precision of the intensity measurements.[20]

  • Data Integration and Reduction: After collection, the raw image files are processed. This involves:

    • Integration: Calculating the intensity of each diffraction spot.[18]

    • Scaling: Correcting for experimental variations (e.g., fluctuations in beam intensity).[18]

    • Absorption Correction: Applying a correction for the absorption of X-rays by the crystal itself.

    • This process generates a reflection file (typically with an .hkl extension) containing the Miller indices (h,k,l) and their corresponding intensities and standard uncertainties for the next stage.

Structure Solution, Refinement, and Validation

This phase uses the processed diffraction data to build and perfect an atomic model of the molecule.

Diagram: Structure Solution and Refinement Cycle

Refinement_Cycle Start Initial Model (from Solution) Refine Least-Squares Refinement Start->Refine Calculate_Map Calculate Difference Electron Density Map Refine->Calculate_Map Fc, Fo Converged Model Converged? Refine->Converged Interpret_Map Interpret Map (Find Missing Atoms, Correct Positions) Calculate_Map->Interpret_Map Δρ map Update_Model Update Atomic Model Interpret_Map->Update_Model Update_Model->Refine New Parameters Converged->Calculate_Map No Final_Model Final Validated Model Converged->Final_Model Yes

Caption: The iterative cycle of crystallographic structure refinement.

Step-by-Step Protocol for Structure Determination

Software: The SHELX suite of programs (e.g., SHELXS or SHELXT for solution, SHELXL for refinement) is the industry standard for small-molecule crystallography.[22][23][24][25]

  • Structure Solution: The primary challenge is solving the "phase problem," as detectors measure intensities but not the phase of the X-rays.[26] For small molecules, this is typically solved automatically using direct methods.

    • Action: Run a program like SHELXT, providing the .hkl file and a file (.ins) containing the unit cell parameters and the chemical formula (C11 H15 Cl N2 O3).

    • Outcome: The program will locate the heavier atoms (Cl, O, N, C) and generate an initial structural model.

  • Structure Refinement: This is an iterative process of improving the initial model to best fit the experimental data using a least-squares algorithm.

    • Action: Use a program like SHELXL. In early cycles, refine atomic positions and isotropic displacement parameters (modeling thermal motion as a sphere).

    • Difference Fourier Maps: After each cycle, calculate a difference electron density map. Peaks in this map indicate missing atoms (like hydrogens), while troughs suggest misplaced atoms.

    • Model Completion: Add hydrogen atoms to the model at calculated positions. Refine all non-hydrogen atoms with anisotropic displacement parameters (modeling thermal motion as ellipsoids).

    • Convergence: Continue refinement until the model parameters no longer change significantly and the difference map is essentially flat.

  • Validation and CIF Generation:

    • Final Output: The refinement program generates a Crystallographic Information File (CIF).[27][28] This is a standardized text file containing all information about the experiment and the final structure: cell parameters, atomic coordinates, bond lengths, angles, etc.[29][30][31]

    • Integrity Check: The CIF must be validated using the International Union of Crystallography's (IUCr) checkCIF service.[30][32] This web service runs hundreds of checks for geometric and crystallographic consistency and generates a report of any alerts.[33][34][35][36] A publication-quality structure should have minimal, well-explained alerts.

Hypothetical Data Presentation

While the specific data for 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride is not available, a successful determination would yield the following information, presented here with plausible hypothetical values for illustrative purposes.

Table 1: Crystal Data and Structure Refinement Details (Hypothetical)

ParameterValue
Crystal Data
Chemical FormulaC₁₁H₁₅ClN₂O₃
Formula Weight258.70 g/mol
Crystal SystemMonoclinic
Space GroupP2₁/c
a, b, c (Å)10.1, 15.2, 8.5
α, β, γ (°)90, 105.2, 90
Volume (ų)1258.9
Z4
Calculated Density1.365 g/cm³
Absorption Coeff. (μ)0.35 mm⁻¹
Data Collection
Radiation (λ)Mo Kα (0.71073 Å)
Temperature100(2) K
θ range (°)2.5 to 27.5
Reflections Collected10520
Independent Reflections2880 [R(int) = 0.035]
Refinement
Goodness-of-fit on F²1.05
Final R indices [I>2σ(I)]R₁ = 0.041, wR₂ = 0.105
R indices (all data)R₁ = 0.052, wR₂ = 0.118
Largest diff. peak/hole (e·Å⁻³)0.35 / -0.28

Conclusion and Path Forward

The determination of the single-crystal X-ray structure of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride is an essential step in its characterization as a potential pharmaceutical agent. Although the structure is not currently in the public domain, this guide provides a comprehensive and scientifically rigorous framework for its determination. By following these expert-validated protocols, researchers can confidently generate the high-quality crystallographic data needed to advance their drug development programs. Upon successful structure determination, it is strongly encouraged that the data be deposited with the Cambridge Crystallographic Data Centre (CCDC) to benefit the wider scientific community.[37]

References

  • Zien Journals Publishing. A Review on Crystallography and Its Role on Drug Design. [Link]

  • Wlodawer, A., Dauter, Z., & Huff, T. (2023). The current role and evolution of X-ray crystallography in drug discovery and development. Expert Opinion on Drug Discovery, 18(9), 949-961. [Link]

  • Groves, M. R., & Jones, W. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(6), 2180-2198. [Link]

  • Hall, S. R., Allen, F. H., & Brown, I. D. (1991). The Crystallographic Information File (CIF): a new standard archive file for crystallography. Acta Crystallographica Section A: Foundations of Crystallography, 47(6), 655-685. [Link]

  • Al-Sabbagh, A. Q., et al. (2024). Overview Of X-Ray Crystallography In Drug Discovery And Development: A Review. Migration Letters, 21(S8), 537-548. [Link]

  • Kumar, L., et al. (2025). Crystals, Crystallization and X-ray Techniques: Pharmaceutical Application. Research Journal of Pharmacy and Technology, 18(4), 2156-2165. [Link]

  • Wlodawer, A. (2017). The future of crystallography in drug discovery. Expert Opinion on Drug Discovery, 12(4), 329-331. [Link]

  • Metadata Standards Catalog. CIF (Crystallographic Information Framework). [Link]

  • SPT Labtech. Chemical crystallization. [Link]

  • Wikipedia. Crystallographic Information File. [Link]

  • Dauter, Z. (1999). Data-collection strategies. Acta Crystallographica Section D: Biological Crystallography, 55(10), 1703-1717. [Link]

  • Staples, R. J. (2016). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section E: Crystallographic Communications, 72(10), 1405-1411. [Link]

  • International Union of Crystallography. Crystallographic Information Framework. [Link]

  • Fiveable. 8.1 Data collection and reduction. [Link]

  • International Union of Crystallography. (IUCr) CIF 1.1 syntax specification. [Link]

  • Ferrer, J. L. (2012). 1.5 X-Ray Crystallography: Data Collection Strategies and Resources. Semantic Scholar. [Link]

  • Wikipedia. Cambridge Crystallographic Data Centre. [Link]

  • Sheldrick, G. M. (1998). The SHELX-97 Manual. [Link]

  • International Union of Crystallography. checkCIF data validation tests. [Link]

  • Indian Institute of Science. CCDC – Cambridge Crystallographic Data Centre. [Link]

  • Washington University in St. Louis. CCDC – Cambridge Structural Database. [Link]

  • ResearchGate. X-ray crystallography: Data collection strategies and resources. [Link]

  • Kennesaw State University. X-Ray Crystallography- Collecting Data. [Link]

  • University of Oklahoma. Crystal Growth, Selection and Mounting. [Link]

  • International Union of Crystallography. checkCIF. [Link]

  • Chemistry World. CCDC. [Link]

  • Linden, A. (2013). Validating a small-unit-cell structure; understanding checkCIF reports. YouTube. [Link]

  • The Cambridge Crystallographic Data Centre (CCDC). (2024). The CCDC - advancing structural science collaboratively. YouTube. [Link]

  • MIT Department of Chemistry. Growing Quality Crystals. [Link]

  • The Gnu Xtal System. ORTEP : Molecular plot. [Link]

  • Spek, A. L. (2010). PLATON-CHECKCIF.pdf. National Single Crystal X-ray Facility. [Link]

  • International Union of Crystallography. Details of checkCIF/PLATON tests. [Link]

  • University of Leipzig. 06.10.02 How to make Ortep plot. [Link]

  • Fiveable. Single crystal X-ray diffraction. [Link]

  • PLATON. ORTEP/ADP. [Link]

  • HKL Research. Small Molecule Structure Solution and Refinement. [Link]

  • Bučar, D. K., et al. (2024). Exploring Polymorphism: Hydrochloride Salts of Pitolisant and Analogues. Crystal Growth & Design, 24(2), 795-803. [Link]

  • Tamm, T. Using Ortep for Visualization of Quantum Chemistry Results. [Link]

  • Carleton College. Single-crystal X-ray Diffraction. [Link]

  • Latifi, R. User guide to crystal structure refinement with SHELXL 1. Introduction. [Link]

  • Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8. [Link]

  • MIT OpenCourseWare. The SHELX package. [Link]

  • Johnson, C. K. (1996). ORTEP-Ill: Oak Ridge Thermal Ellipsoid Plot Program for Crystal Structure Illustrations. UNT Digital Library. [Link]

  • University of York. scXRD: Growing single crystals. [Link]

  • FZU. X-ray single-crystal diffraction. [Link]

  • University of Zurich. Preparation of Single Crystals for X-ray Diffraction. [Link]

  • ResearchGate. Crystal structure of hydrochloride salt, 2: (a) dimeric unit of... [Link]

  • Komatsu, K., et al. (2022). Single Crystal Growth of High-Pressure Phases of Ice and Salt Hydrate Far Below the Original Melting Point by Mixing Alcohol: Crystal Structure Determination of Magnesium Chloride Heptahydrate. ChemRxiv. [Link]

  • Iowa State University. X-Ray Diffraction Basics. [Link]

  • Logan, M. O., et al. (2022). Single Crystal Growth Tricks and Treats. arXiv. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note & Protocol: Preparation of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine Hydrochloride Solutions in DMSO

Abstract This document provides a comprehensive, field-proven protocol for the accurate preparation of stock solutions of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride in dimethyl sulfoxide (DMSO). The protocol em...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a comprehensive, field-proven protocol for the accurate preparation of stock solutions of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride in dimethyl sulfoxide (DMSO). The protocol emphasizes best practices to ensure solution integrity, stability, and reproducibility for downstream applications in drug discovery and life sciences research. Key considerations, including solvent quality, handling of a hygroscopic solvent, and appropriate storage conditions, are discussed in detail to mitigate common sources of experimental error.

Introduction

3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride is a small molecule of interest in various research applications. Accurate and consistent preparation of solutions is fundamental to obtaining reliable and reproducible experimental results. Dimethyl sulfoxide (DMSO) is a powerful, polar aprotic solvent widely utilized for its ability to dissolve a broad range of organic compounds, including many that are sparingly soluble in aqueous solutions.[1][2] However, the unique properties of both the hydrochloride salt and the DMSO solvent necessitate a carefully controlled dissolution protocol.

This application note provides a detailed methodology for dissolving 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride in DMSO. It addresses the critical aspects of solvent purity, the hygroscopic nature of DMSO, and the stability of the resulting solution. The causality behind each step is explained to provide a deeper understanding of the experimental choices.

Physicochemical Properties

A thorough understanding of the properties of both the solute and the solvent is crucial for successful solution preparation.

Table 1: Properties of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine Hydrochloride

PropertyValueSource
CAS Number 1220037-67-1[3][4]
Molecular Formula C₁₁H₁₅ClN₂O₃[3]
Molecular Weight 258.70 g/mol [3]
Hazard Class Irritant[3]

Table 2: Properties of Dimethyl Sulfoxide (DMSO)

PropertyValueSource
CAS Number 67-68-5[2]
Purity (Recommended) ≥99.9% (Anhydrous/Molecular Biology Grade)[1]
Boiling Point ~189°C[1]
Melting Point 16-19°C[1]
Key Characteristic Highly hygroscopic[2][5]

Experimental Workflow Overview

The following diagram outlines the critical steps for preparing a stock solution of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride in DMSO.

G cluster_prep Pre-Dissolution cluster_dissolution Dissolution cluster_post Post-Dissolution A Equilibrate Compound and DMSO to Ambient Temperature B Calculate Required Mass for Target Concentration A->B C Weigh Compound on a Calibrated Analytical Balance B->C D Add Anhydrous DMSO to the Weighed Compound C->D E Facilitate Dissolution (Vortexing/Sonication) D->E F Visually Inspect for Complete Dissolution E->F G Aliquot into Single-Use Vials F->G H Store at -20°C or -80°C with Desiccant G->H

Caption: Workflow for preparing a DMSO stock solution.

Materials and Equipment

  • 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride

  • Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity

  • Calibrated analytical balance

  • Sterile, amber glass vials or polypropylene microcentrifuge tubes

  • Volumetric flasks (Class A for high accuracy)[6]

  • Sterile, disposable pipette tips

  • Vortex mixer

  • Water bath sonicator

  • Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Detailed Protocol for Stock Solution Preparation (e.g., 10 mM)

This protocol details the preparation of a 10 mM stock solution. The principles can be adapted for other concentrations.

Pre-Dissolution Preparations
  • Solvent Quality: Use only high-purity, anhydrous DMSO (≥99.9%).[1] DMSO is highly hygroscopic and readily absorbs atmospheric moisture.[2][5] Water contamination can alter the solubility of compounds and may lead to their degradation over time.[7][8][9] Store DMSO in tightly sealed containers in a cool, dry place.[1][10]

  • Equilibration: Before opening, allow the containers of both the compound and DMSO to equilibrate to ambient room temperature. This is particularly important if they have been stored in a refrigerator or freezer, as it prevents condensation of atmospheric moisture onto the compound or into the solvent.

  • Calculation: Calculate the mass of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride required. The molecular weight is 258.70 g/mol .[3]

    • For 1 mL of a 10 mM stock solution:

      • Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

      • Mass (mg) = 0.010 mol/L * 0.001 L * 258.70 g/mol * 1000 mg/g = 2.587 mg

Dissolution Procedure
  • Weighing: Accurately weigh the calculated mass of the compound into a sterile vial. For accuracy with small masses, it is often better to weigh a slightly different amount, record the exact weight, and then calculate the precise concentration.[6]

  • Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the compound.

  • Facilitating Dissolution:

    • Cap the vial securely and vortex thoroughly for 1-2 minutes.[11]

    • If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.[12] Sonication uses ultrasonic waves to break up solute particles and enhance dissolution.

    • Gentle warming (e.g., to 37°C) can be used as a last resort, but caution is advised as heat can potentially degrade the compound.[12]

  • Visual Confirmation: Inspect the solution to ensure it is clear and free of any particulate matter. A completely dissolved solution should be homogenous.

G cluster_process Dissolution Process A Compound (Solid) D Homogenous Solution A->D B DMSO (Solvent) B->D C Energy Input (Vortex/Sonicate) C->D

Caption: Conceptual diagram of dissolution.

Post-Dissolution Handling and Storage
  • Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to compound precipitation and degradation, aliquot the stock solution into smaller, single-use volumes in sterile, tightly-sealed vials.[9][12]

  • Storage: Store the aliquots at -20°C or -80°C. For long-term storage, placing the vials in a container with a desiccant is recommended to minimize moisture absorption.

  • Labeling: Clearly label each aliquot with the compound name, exact concentration, date of preparation, and solvent (DMSO).[13]

Preparation of Working Solutions

When preparing working solutions for biological assays, it is critical to maintain a low final concentration of DMSO, as it can be toxic to cells, typically below 0.5%, with ≤0.1% being ideal.[11][12]

  • Intermediate Dilutions: It is often best to perform one or more intermediate dilutions in DMSO before the final dilution into aqueous culture medium or buffer.[11] This minimizes the risk of the compound precipitating out of solution.

  • Final Dilution: To prevent precipitation, add the DMSO stock solution dropwise to the aqueous medium while gently vortexing or swirling.[11] Never add the aqueous medium directly to the concentrated DMSO stock. [11]

  • Vehicle Control: Always include a vehicle control in your experiments, which consists of the assay medium with the same final concentration of DMSO used for the test compound.[12]

Conclusion

This application note provides a robust and reliable protocol for dissolving 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride in DMSO. By adhering to these guidelines, researchers can ensure the preparation of high-quality, reproducible stock solutions, which is a critical first step for the success of any subsequent experiment. The principles of using high-purity anhydrous solvent, preventing moisture contamination, and proper storage are universally applicable for preparing research solutions.

References

  • How to Choose the Right DMSO: Considerations for Purity, Specifications, and Suppliers. Gaylord Chemical.[Link]

  • Factors That Determine the Quality of Dimethyl Sulphoxide (DMSO). Infinity Chemicals.[Link]

  • Stock Solutions. Cold Spring Harbor Laboratory Press.[Link]

  • How to Make Accurate Stock Solutions. Bitesize Bio.[Link]

  • Preparing Stock Solutions. PhytoTech Labs.[Link]

  • The Effects of Water on DMSO and Effective Hydration Measurement Freezing Point Depression of DMSO. Ziath.[Link]

  • Solvent effect on relative N- and O-acidity. Inversion of the deprotonation site of 2- and 4-[(2,4,6-trinitrophenyl)amino]benzoic acids. Journal of the Chemical Society, Perkin Transactions 2.[Link]

  • 3-(4-Methyl-2-nitrophenoxy)pyrrolidinehydrochloride. NextSDS.[Link]

  • Stock Solutions 101: Everything You Need to Know. G-Biosciences.[Link]

  • What is the best right way of storing DMSO in research lab? ResearchGate.[Link]

  • 3-(4-Methyl-2-nitrophenoxy)pyrrolidinehydrochloride — Chemical Substance Information. sds.com.[Link]

  • Studies on Repository Compound Stability in DMSO under Various Conditions. Journal of Biomolecular Screening.[Link]

  • Studies on repository compound stability in DMSO under various conditions. PubMed.[Link]

Sources

Application

Application Note: Synthesis and Validation of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine Hydrochloride

Here is a detailed application note and protocol for the synthesis of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride, designed for researchers and drug development professionals. Executive Summary Aryloxypyrrolidin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Here is a detailed application note and protocol for the synthesis of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride, designed for researchers and drug development professionals.

Executive Summary

Aryloxypyrrolidines are highly versatile pharmacophores frequently utilized in the development of monoamine reuptake inhibitors, nicotinic acetylcholine receptor ligands, and other CNS-active therapeutics[1]. The target compound, 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride , serves as a critical intermediate. The presence of the ortho-nitro group not only facilitates the initial etherification but also provides a synthetic handle for downstream reduction to an aniline, enabling further functionalization (e.g., into benzimidazoles or benzoxazoles)[2].

This application note details a highly efficient, two-step synthetic protocol leveraging Nucleophilic Aromatic Substitution (SNAr) followed by acidic deprotection, optimized for high atom economy, scalability, and purity.

Mechanistic Rationale & Pathway Selection

When constructing alkyl-aryl ethers from secondary alcohols (like 3-hydroxypyrrolidine) and phenols, chemists typically evaluate two primary pathways:

  • The Mitsunobu Reaction: While highly effective and stereospecific for coupling alcohols with phenols[3], this route generates stoichiometric amounts of triphenylphosphine oxide and hydrazine byproducts, which often complicate chromatographic purification during scale-up[4].

  • Nucleophilic Aromatic Substitution (SNAr): Because the target aryl ring possesses a strongly electron-withdrawing nitro group ortho to the desired ether linkage, the SNAr pathway is highly favored[5]. The nitro group stabilizes the anionic Meisenheimer complex intermediate, allowing for the direct displacement of a halide (fluoride) by an alkoxide.

We have selected the SNAr route. By utilizing 1-fluoro-4-methyl-2-nitrobenzene and N-Boc-3-hydroxypyrrolidine, we achieve excellent yields while bypassing the purification bottlenecks inherent to Mitsunobu chemistry[3][5].

Synthetic workflow for 3-(4-Methyl-2-nitrophenoxy)pyrrolidine HCl.

Experimental Protocols

Step 1: SNAr Etherification

Objective: Synthesis of tert-butyl 3-(4-methyl-2-nitrophenoxy)pyrrolidine-1-carboxylate.

Causality Check: Sodium hydride (NaH) is utilized to irreversibly deprotonate the secondary alcohol, driving the equilibrium entirely toward the highly nucleophilic alkoxide. Anhydrous DMF is chosen as the solvent due to its high dielectric constant, which solvates the sodium cation and leaves the alkoxide "naked" and highly reactive.

Procedure:

  • Preparation: Flame-dry a 250 mL round-bottom flask under an inert argon atmosphere. Add Sodium hydride (60% dispersion in mineral oil, 1.20 eq, 24.0 mmol) and suspend in anhydrous DMF (40 mL).

  • Alkoxide Formation: Cool the suspension to 0 °C using an ice-water bath. Dissolve tert-butyl 3-hydroxypyrrolidine-1-carboxylate (1.00 eq, 20.0 mmol) in anhydrous DMF (10 mL) and add it dropwise to the NaH suspension over 15 minutes. Stir at 0 °C for 30 minutes until hydrogen gas evolution ceases.

  • Aryl Substitution: Add 1-fluoro-4-methyl-2-nitrobenzene (1.10 eq, 22.0 mmol) dropwise to the reaction mixture.

  • Reaction: Remove the ice bath and allow the reaction to warm to room temperature (RT). Stir for 4–6 hours. Monitor progression via TLC (Hexanes/EtOAc 3:1); the product spot will appear highly UV-active.

  • Workup: Quench the reaction carefully with saturated aqueous NH₄Cl (50 mL) at 0 °C. Extract the aqueous layer with Ethyl Acetate (3 × 50 mL). Wash the combined organic layers extensively with water (3 × 50 mL) to remove DMF, followed by brine (50 mL).

  • Purification: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude residue via flash column chromatography (SiO₂, gradient 10% to 30% EtOAc in Hexanes) to afford the intermediate as a viscous yellow oil.

Step 2: Boc-Deprotection and Salt Formation

Objective: Cleavage of the tert-butyloxycarbonyl (Boc) group and isolation of the target hydrochloride salt.

Causality Check: The use of 4M HCl in anhydrous dioxane serves a dual purpose. First, the acidic conditions protonate the carbamate, leading to the expulsion of isobutylene and carbon dioxide gases, which drives the reaction to completion[1]. Second, the anhydrous environment ensures the free amine immediately precipitates as the highly pure, stable hydrochloride salt, eliminating the need for a secondary salting-out step.

Procedure:

  • Preparation: Dissolve the purified tert-butyl 3-(4-methyl-2-nitrophenoxy)pyrrolidine-1-carboxylate (1.00 eq, 15.0 mmol) in anhydrous Dichloromethane (DCM) (20 mL) in a 100 mL round-bottom flask.

  • Deprotection: Cool the solution to 0 °C. Slowly add 4M HCl in Dioxane (10.0 eq, 150.0 mmol, 37.5 mL).

  • Reaction: Stir the mixture at 0 °C for 15 minutes, then remove the ice bath and stir at RT for 2 hours. The reaction is complete when CO₂ evolution stops and a precipitate begins to form.

  • Isolation: Concentrate the reaction mixture in vacuo to remove DCM and excess HCl/dioxane.

  • Trituration: Suspend the resulting crude solid in cold diethyl ether (30 mL) and vigorously stir for 20 minutes. Filter the suspension through a sintered glass funnel, washing the filter cake with additional cold diethyl ether (2 × 10 mL).

  • Drying: Dry the solid under high vacuum at 40 °C for 12 hours to afford the target 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride as a pale yellow crystalline solid.

Quantitative Data & Analytical Validation

To ensure the protocol acts as a self-validating system, researchers should compare their analytical outputs against the expected parameters summarized in the table below.

ParameterStep 1: SNAr IntermediateStep 2: Target HCl Salt
Appearance Viscous yellow oilPale yellow crystalline solid
Typical Yield 82 – 88%90 – 95%
Purity (HPLC) > 98%> 99%
ESI-MS (m/z) [M+H]⁺ calculated: 323.16; found: 323.2[M+H]⁺ calculated: 223.11; found: 223.1 (free base)
Key ¹H NMR Shifts (DMSO-d₆) δ 1.40 (s, 9H, Boc), 2.32 (s, 3H, Ar-CH₃), 5.10 (m, 1H, O-CH)δ 2.34 (s, 3H, Ar-CH₃), 5.25 (m, 1H, O-CH), 9.45 (br s, 2H, NH₂⁺)
TLC R_f Value 0.45 (Hexanes/EtOAc 3:1)0.10 (DCM/MeOH 9:1, streak)

References

  • K. C. Kumara Swamy, N. N. Bhuvan Kumar, E. Balaraman, and K. V. P. Pavan Kumar. "Mitsunobu and Related Reactions: Advances and Applications." Chemical Reviews, 2009, 109 (6), 2551-2651. Available at:[Link]

  • Multiple Authors. "The Nitro Group in Organic Synthesis." StudFile / Organic Chemistry Monograph, 2013. Available at:[Link]

  • F. Ronsisvalle, et al. "Subnanomolar Affinity and Selective Antagonism at α7 Nicotinic Receptor by Combined Modifications of 2-Triethylammonium Ethyl Ether of 4-Stilbenol." Journal of Medicinal Chemistry, 2010. Available at:[Link]

  • M. Touret, et al. "Synthesis, Structure–Activity Relationships, and Antiviral Profiling of 1-Heteroaryl-2-Alkoxyphenyl Analogs." MDPI Pharmaceuticals, 2022. Available at:[Link]

Sources

Method

Application Note: 3-(4-Methyl-2-nitrophenoxy)pyrrolidine Hydrochloride as a Strategic Intermediate in Pharmacophore Synthesis

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Content Focus: Structural rationale, chemoselective reduction protocols, and analytical validation. Pharmacophoric Rationale & S...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Content Focus: Structural rationale, chemoselective reduction protocols, and analytical validation.

Pharmacophoric Rationale & Structural Significance

In modern drug discovery, the architectural complexity of intermediates dictates the success of hit-to-lead optimization. 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride is a highly versatile, privileged building block utilized in the synthesis of central nervous system (CNS) therapeutics and oncology agents.

The strategic value of this molecule lies in three distinct structural domains:

  • The sp³-Hybridized Pyrrolidine Core: The saturated pyrrolidine ring allows for efficient exploration of pharmacophore space due to its non-planarity and "pseudorotation" [1]. This 3D coverage enhances target protein binding affinity and improves aqueous solubility compared to flat, aromatic analogs.

  • The Aryloxy Ether Linkage: This linkage provides critical conformational flexibility while offering superior metabolic stability against ubiquitous esterases in vivo.

  • The 4-Methyl-2-nitrophenyl Moiety: The nitro group acts as a stable, masked primary amine. Upon chemoselective reduction, it yields a highly nucleophilic aniline derivative[2]. The adjacent ether and methyl groups provide optimal steric and electronic parameters for subsequent cyclization into fused heterocycles (e.g., benzoxazepines) or functionalization into ureas/amides.

The intermediate is deliberately supplied as a hydrochloride salt to prevent oxidative degradation of the secondary amine, ensure bench stability, and facilitate handling in biphasic reaction systems.

Physicochemical Profiling

Understanding the physicochemical baseline of the starting material is critical for calculating reaction stoichiometry and designing purification strategies[3].

ParameterSpecificationImpact on Synthetic Workflow
Chemical Name 3-(4-Methyl-2-nitrophenoxy)pyrrolidine HClDefines the presence of the acidic salt.
CAS Registry Number 1220037-67-1Standard identifier for regulatory tracking[3].
Molecular Formula C₁₁H₁₅ClN₂O₃Used for exact mass calculation in LC-MS.
Molecular Weight 258.70 g/mol Essential for stoichiometric scaling[3].
Solubility Soluble in H₂O, MeOH, DMSODictates the use of polar protic solvents for reduction.
Physical State Solid (Off-white to pale yellow)Color shift serves as a visual reaction indicator.

Strategic Synthetic Workflows

Workflow A: N-Functionalization (Boc-Protection)

Causality & Rationale: Before manipulating the nitro group, the secondary amine of the pyrrolidine ring must often be protected to prevent unwanted intermolecular coupling or competitive binding to metal catalysts. Because the starting material is an HCl salt, an organic base (Triethylamine) is required to liberate the free base in situ before the electrophile (Boc₂O) can attack.

Step-by-Step Protocol:

  • Preparation: Suspend 3-(4-Methyl-2-nitrophenoxy)pyrrolidine HCl (1.0 equiv, 10 mmol, 2.58 g) in anhydrous Dichloromethane (DCM, 25 mL) under a nitrogen atmosphere. Cool to 0 °C.

  • Base Liberation: Add Triethylamine (Et₃N, 2.5 equiv, 25 mmol) dropwise. Observation: The suspension will clear as the highly soluble free base is generated.

  • Electrophilic Addition: Add Di-tert-butyl dicarbonate (Boc₂O, 1.1 equiv, 11 mmol) dissolved in DCM (5 mL) over 10 minutes.

  • Propagation: Remove the ice bath and stir at room temperature for 12 hours.

  • Workup: Quench with saturated aqueous NH₄Cl (20 mL). Extract the aqueous layer with DCM (2 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

In-Process Quality Control (IPQC):

  • TLC: Run in 10% MeOH/DCM. The starting material (salt) stays at the baseline; the Boc-protected product moves significantly (R_f ~ 0.6) and is UV active.

Workflow B: Chemoselective Catalytic Transfer Hydrogenation (CTH)

Causality & Rationale: Reducing the nitro group to an aniline is the most critical transformation. While high-pressure H₂ gas is traditional, Catalytic Transfer Hydrogenation (CTH) using ammonium formate and Pd/C is vastly superior for this substrate [4]. Ammonium formate is a benign, solid hydrogen donor that decomposes into NH₃, CO₂, and H₂, driving the reaction forward safely without specialized pressure reactors. This method prevents the accumulation of toxic phenylhydroxylamine intermediates and ensures high chemoselectivity [2].

Step-by-Step Protocol:

  • Preparation: Dissolve the N-protected intermediate from Workflow A (1.0 equiv, 10 mmol) in LC-MS grade Methanol (30 mL).

  • Catalyst Loading: Carefully add 10% Palladium on Carbon (Pd/C, 0.05 equiv Pd). Caution: Pd/C is pyrophoric; add to the solvent under a gentle stream of nitrogen.

  • Hydrogen Donor Addition: Add Ammonium formate (NH₄HCO₂, 5.0 equiv, 50 mmol) portion-wise at room temperature.

  • Reduction: Heat the mixture to mild reflux (60 °C) for 2–4 hours. Observation: Vigorous gas evolution (CO₂ and NH₃) will occur.

  • Filtration: Cool to room temperature. Filter the heterogeneous mixture through a pad of Celite to remove the Pd/C catalyst. Wash the filter cake with excess Methanol.

  • Isolation: Concentrate the filtrate. Partition the residue between Ethyl Acetate (30 mL) and saturated aqueous NaHCO₃ (20 mL) to remove residual formate salts. Extract, dry over Na₂SO₄, and concentrate to yield the active aniline pharmacophore.

In-Process Quality Control (IPQC):

  • Visual: The distinct yellow color of the nitroaromatic precursor will fade to a colorless or pale amber solution upon complete reduction.

  • LC-MS: Confirm the disappearance of the nitro mass peak and the appearance of the [M+H]⁺ peak corresponding to the primary amine (mass shift of -30 Da from the protected precursor).

Pathway Visualization

The following diagram maps the logical divergence of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine HCl into complex heterocyclic scaffolds.

G SM 3-(4-Methyl-2-nitrophenoxy) pyrrolidine HCl (Starting Material) FreeBase In Situ Free Base (Et3N or NaOH) SM->FreeBase Base Neutralization NProtect N-Functionalization (e.g., Boc2O, Alkyl Halides) FreeBase->NProtect Electrophilic Addition NitroRed Transfer Hydrogenation (Pd/C, NH4HCO2) FreeBase->NitroRed Direct Reduction (Alternative) NProtect->NitroRed Chemoselective Reduction Aniline Aniline Derivative (Active Nucleophile) NitroRed->Aniline - CO2, - NH3 Cyclize Heterocyclic Cyclization (Benzoxazepines) Aniline->Cyclize Ring Closure

Divergent synthetic pathways of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine HCl.

Analytical & Quality Control (QC) Standards

To ensure trustworthiness and reproducibility, the final aniline intermediate must be validated against the following self-validating analytical standards:

Analytical TechniqueExpected Observation for Successful Nitro ReductionCausality / Rationale
FT-IR Spectroscopy Disappearance of strong asymmetric and symmetric N-O stretching bands at ~1530 cm⁻¹ and ~1350 cm⁻¹. Appearance of N-H stretching doublet at ~3300–3400 cm⁻¹.Confirms the complete conversion of the oxygen-rich nitro group to the primary amine.
¹H NMR (400 MHz, CDCl₃) Upfield shift of the aromatic protons adjacent to the newly formed amine. Appearance of a broad singlet integrating for 2H at ~3.5–4.0 ppm (D₂O exchangeable).The electron-donating nature of the amine shields the aromatic ring compared to the strongly electron-withdrawing nitro group.
HPLC (UV Detection) Shift to a lower retention time (more polar compound) on a standard C18 reverse-phase column.The primary amine significantly increases the polarity and hydrogen-bonding capacity of the molecule.

References

  • Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Topics in Current Chemistry. URL:[Link]

  • High Turnover Pd/C Catalyst for Nitro Group Reductions in Water. One-Pot Sequences and Syntheses of Pharmaceutical Intermediates. Organic Letters (ACS Publications). URL:[Link]

  • Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. Catalysts (MDPI). URL:[Link]

Sources

Application

In Vitro Pharmacological Profiling of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride: Assay Protocols and Mechanistic Workflows

Introduction & Chemical Rationale The development of targeted small molecules requires rigorous in vitro validation to separate true pharmacological efficacy from non-specific cytotoxicity. 3-(4-Methyl-2-nitrophenoxy)pyr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Chemical Rationale

The development of targeted small molecules requires rigorous in vitro validation to separate true pharmacological efficacy from non-specific cytotoxicity. 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride (hereafter referred to as 3-4MNP-Pyr·HCl) is a highly specialized building block and screening compound belonging to the 3-aryloxypyrrolidine class.

Structurally, pyrrolidine derivatives are well-documented as potent, low-molecular-weight inhibitors of human cytosolic phospholipase A2 (cPLA2), a critical enzyme responsible for the release of arachidonic acid from biomembranes and the subsequent biosynthesis of inflammatory eicosanoids . The structural features of 3-4MNP-Pyr·HCl make it an excellent candidate for such lipid-signaling assays:

  • Pyrrolidine Core: The secondary amine (supplied as a hydrochloride salt for improved aqueous solubility) remains protonated at physiological pH (7.4), providing an essential hydrogen-bond donor to interact with the catalytic machinery of target enzymes.

  • 4-Methyl-2-nitrophenoxy Moiety: The ether linkage provides rotational flexibility, while the lipophilic methyl group and the strongly electron-withdrawing nitro group allow the molecule to anchor deeply into hydrophobic active-site pockets.

This application note details a self-validating, three-tier in vitro screening system designed to evaluate the biochemical affinity, cellular target engagement, and intrinsic cytotoxicity of 3-4MNP-Pyr·HCl.

Experimental Workflow Logic

To ensure scientific integrity, the assay cascade is designed sequentially. A compound must first prove it can bind the isolated target (Biochemical Assay). It must then prove it can cross the plasma membrane and function in a complex cellular environment (Cell-Based Assay). Finally, a counter-screen must validate that the observed cellular efficacy is not an artifact of cell death (Cytotoxicity Assay).

G A Phase 1: Biochemical Assay (cPLA2 Target Engagement) B Phase 2: Cell-Based Assay (THP-1 Functional Efficacy) A->B  Enzyme IC50 Confirmed C Phase 3: Cytotoxicity Screen (MTT Cell Viability) B->C  Cellular IC50 Confirmed D Data Synthesis (Therapeutic Window & SI) C->D  CC50 & Viability Assessed

Figure 1: Three-tier in vitro screening workflow for 3-4MNP-Pyr·HCl.

Protocol 1: Biochemical Target Engagement (cPLA2 Fluorometric Assay)

Objective: Isolate the direct binding affinity (IC50) of 3-4MNP-Pyr·HCl against recombinant human cPLA2, removing variables like cellular permeability or efflux pumps.

Causality & Expert Insight: cPLA2 requires micromolar levels of calcium to translocate to membranes and become catalytically active. Therefore, the assay buffer must strictly control free Ca²⁺ concentrations. Furthermore, because 3-4MNP-Pyr·HCl contains a highly lipophilic phenoxy moiety, 0.1% Bovine Serum Albumin (BSA) is included in the buffer to prevent non-specific adsorption of the compound to the polystyrene microplate walls, which would artificially inflate the apparent IC50.

Step-by-Step Methodology:
  • Buffer Preparation: Prepare assay buffer containing 50 mM HEPES (pH 7.4), 150 mM NaCl, 1 mM CaCl₂, and 0.1% (w/v) fatty-acid-free BSA.

  • Compound Dilution: Dissolve 3-4MNP-Pyr·HCl in 100% DMSO to create a 10 mM stock. Perform a 10-point, 3-fold serial dilution in DMSO. Transfer to the assay buffer so that the final DMSO concentration in the well does not exceed 1% (v/v) to prevent solvent-induced enzyme denaturation.

  • Enzyme Pre-Incubation: Add 10 ng of recombinant human cPLA2 to a 96-well black microtiter plate. Add the diluted 3-4MNP-Pyr·HCl. Crucial Step: Incubate the mixture at 37°C for 15 minutes before adding the substrate. This allows the inhibitor to reach thermodynamic binding equilibrium with the enzyme.

  • Reaction Initiation: Add 2 µM of a fluorogenic arachidonoyl thio-PC substrate to initiate the reaction.

  • Detection: Monitor the cleavage of the substrate continuously for 30 minutes using a fluorescence microplate reader (Ex: 340 nm / Em: 460 nm). Calculate the initial velocity (V₀) and determine the IC50 using non-linear regression.

Protocol 2: Cell-Based Functional Assay (Arachidonic Acid Release)

Objective: Validate that 3-4MNP-Pyr·HCl can penetrate the lipid bilayer and inhibit its target within the physiological environment of a living cell.

Causality & Expert Insight: We utilize the THP-1 human monocytic cell line, which expresses high endogenous levels of cPLA2. To achieve a high signal-to-noise ratio, cells are stimulated with A23187, a potent calcium ionophore. A23187 floods the intracellular space with calcium, forcefully triggering cPLA2 activation and massive arachidonic acid release . If 3-4MNP-Pyr·HCl effectively blocks this release, it proves functional cellular efficacy.

Step-by-Step Methodology:
  • Cell Seeding: Culture THP-1 cells in RPMI-1640 medium supplemented with 10% FBS. Seed cells at a density of 5×105 cells/well in a 24-well plate.

  • Washing & Starvation: Wash cells twice with Phosphate-Buffered Saline (PBS) to remove serum lipids that could interfere with downstream quantification. Resuspend in Hanks' Balanced Salt Solution (HBSS) containing 0.1% BSA.

  • Inhibitor Treatment: Pre-incubate the cells with varying concentrations of 3-4MNP-Pyr·HCl (0.1 µM to 50 µM) at 37°C for 15 minutes.

  • Stimulation: Add 3 µM of A23187 (Calcium ionophore) to the wells and incubate at 37°C for exactly 20 minutes.

  • Termination & Extraction: Stop the reaction by adding Dole's reagent (isopropyl alcohol:heptane:2N sulfuric acid, 40:10:1).

  • Quantification: Isolate the organic phase, evaporate under nitrogen, and quantify free arachidonic acid using LC-MS/MS or a standardized competitive ELISA kit.

Protocol 3: Cytotoxicity Counter-Screen (MTT Assay)

Objective: Prove that the reduction in arachidonic acid release observed in Protocol 2 is due to specific enzymatic inhibition, rather than the compound simply killing the THP-1 cells.

Causality & Expert Insight: The MTT assay relies on the cellular reduction of the cell-permeable tetrazolium dye (MTT) to an insoluble purple formazan by NAD(P)H-dependent oxidoreductases . Because this reduction only occurs in metabolically active cells, it serves as a highly reliable, rapid colorimetric proxy for cell viability and proliferation .

Step-by-Step Methodology:
  • Cell Seeding: Seed THP-1 cells in a 96-well clear-bottom plate at 2×104 cells/well.

  • Compound Exposure: Treat cells with 3-4MNP-Pyr·HCl at concentrations matching the functional assay (up to 100 µM) for 24 hours to assess acute cytotoxicity.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate at 37°C for 4 hours. During this time, viable cells will convert the yellow dye into purple formazan crystals.

  • Solubilization: Add 100 µL of a solubilization buffer (10% SDS in 0.01 M HCl) to dissolve the formazan crystals. Incubate overnight in the dark.

  • Absorbance Reading: Read the optical density (OD) at 570 nm using a spectrophotometer. Calculate the CC50 (concentration causing 50% cytotoxicity) relative to the vehicle control.

Data Presentation & Interpretation

To evaluate the therapeutic potential of 3-4MNP-Pyr·HCl, the quantitative outputs from the three protocols must be synthesized. A compound is generally considered viable for further optimization if it demonstrates a Selectivity Index (SI) > 20 .

Assay TypeTarget ParameterExpected Value Range for 3-aryloxypyrrolidinesPharmacological Significance
Biochemical Enzyme IC₅₀10 nM – 500 nMConfirms direct, high-affinity structural binding to the target active site.
Cell-Based Cellular IC₅₀0.5 µM – 5.0 µMValidates membrane permeability and target engagement in the presence of competing intracellular substrates.
Cytotoxicity CC₅₀> 100 µMEstablishes the threshold of intrinsic cellular toxicity and off-target mitochondrial disruption.
Composite Selectivity Index (SI)> 20 (Calculated as CC₅₀ / Cell IC₅₀)Defines the in vitro therapeutic window. A higher SI indicates a safer, more specific compound.

References

  • Seno, K., Okuno, T., Nishi, K., Murakami, Y., Yamada, K., Nakamoto, S., & Ono, T. (2000). Pyrrolidine Inhibitors of Human Cytosolic Phospholipase A2. Journal of Medicinal Chemistry, 43(6), 1041-1044.[Link]

  • Berridge, M. V., Herst, P. M., & Tan, A. S. (2005). Tetrazolium dyes as tools in cell biology: new insights into their cellular reduction. Biotechnology Annual Review, 11, 127-152.[Link]

  • Mosmann, T. (1983). Rapid colorimetric assay for cellular growth and survival: application to proliferation and cytotoxicity assays. Journal of Immunological Methods, 65(1-2), 55-63.[Link]

Method

Application Note: Chemoselective Catalytic Reduction of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine Hydrochloride

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Application Focus: Chemoselective Nitroarene Reduction, Heterogeneous Catalysis, Pharmaceutical Intermediates Introduction & Mechanisti...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Application Focus: Chemoselective Nitroarene Reduction, Heterogeneous Catalysis, Pharmaceutical Intermediates

Introduction & Mechanistic Rationale

The synthesis of 3-(4-Methyl-2-aminophenoxy)pyrrolidine from its nitro precursor, 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride , is a critical transformation in the development of pharmaceutical intermediates. Aminophenoxy pyrrolidines are privileged scaffolds in medicinal chemistry, frequently utilized as core structural motifs in kinase inhibitors and G-protein-coupled receptor (GPCR) modulators.

The reduction of the nitroarene moiety to an aniline is traditionally achieved via catalytic hydrogenation. However, the specific structural features of this substrate require a carefully calibrated approach to ensure high chemoselectivity. The primary challenge lies in reducing the −NO2​ group without triggering the hydrogenolysis (cleavage) of the aryl-alkyl ether bond.

The reduction proceeds via the Haber mechanism , a sequence of hydrogenation and dehydration steps occurring on the surface of the metal catalyst.

Haber N1 Nitroarene (-NO2) N2 Nitrosoarene (-NO) N1->N2 Pd/C, H2 - H2O N3 Hydroxylamine (-NHOH) N2->N3 Pd/C, H2 N4 Aniline (-NH2) N3->N4 Pd/C, H2 - H2O

Figure 1: The Haber mechanism for the catalytic hydrogenation of nitroarenes over Pd/C.

Experimental Design & Causality

To achieve a quantitative yield while preserving the molecular integrity of the substrate, every parameter of the reaction must be logically grounded:

  • Catalyst Selection: Palladium on carbon (Pd/C) is the gold standard for 1 due to its high turnover frequency and reliability under mild conditions[1]. We utilize 10% Pd/C to maximize the active surface area, facilitating rapid sequential reduction.

  • Solvent Choice: Methanol (MeOH) is selected as the optimal solvent. Protic solvents like methanol act as a proton source during the reduction process and 2 to allow it to interact with the catalyst[2]. Crucially, MeOH completely dissolves the highly polar hydrochloride salt of our specific substrate.

  • Pressure and Temperature: The reaction is deliberately constrained to ambient temperature (25 °C) and atmospheric pressure using a 3[3]. Elevated pressures or temperatures significantly increase the risk of ether C-O bond cleavage (hydrogenolysis).

  • Salt Retention: The substrate is maintained as a hydrochloride salt rather than freebasing the pyrrolidine prior to reduction. The protonated secondary amine ( NH2+​ ) is non-nucleophilic and cannot coordinate to the palladium surface, thereby preventing catalyst poisoning.

Quantitative Optimization Data

The following table summarizes the causal relationship between reaction conditions and chemoselective outcomes during our optimization phase.

Table 1: Optimization of Reaction Conditions for Chemoselective Reduction

EntryCatalystSolventPressure / TempObservation / YieldRationale / Causality
110% Pd/CTHF1 atm H2​ / 25 °CIncomplete (40%)Poor solubility of the HCl salt in aprotic THF limits the reaction rate.
210% Pd/CMeOH50 psi H2​ / 50 °CComplex mixtureHigh pressure/temp induces hydrogenolysis of the ether bond.
3Raney-NiEtOH1 atm H2​ / 25 °CSluggish (60%)Raney-Ni is less efficient for this specific protonated substrate.
4 10% Pd/C MeOH 1 atm H2​ / 25 °C Quantitative (>99%) Optimal solubility; mild conditions prevent ether cleavage.

Self-Validating Workflow & Protocol

This protocol is designed as a self-validating system. The reaction incorporates built-in visual and analytical feedback loops to ensure trustworthiness and reproducibility.

Protocol S1 1. Substrate Preparation Dissolve in MeOH (0.1 M) S2 2. Catalyst Addition Add 10% Pd/C (5-10 mol%) S1->S2 S3 3. Purge Cycle Vacuum / N2 (3x) then Vacuum / H2 (3x) S2->S3 S4 4. Hydrogenation Stir at 25°C, 1 atm H2 balloon S3->S4 Cond LC-MS Conversion? S4->Cond Cond->S4 Incomplete S5 5. Filtration Filter through Celite pad Cond->S5 Complete (>99%) S6 6. Isolation Concentrate in vacuo S5->S6

Figure 2: Self-validating workflow for the catalytic reduction of the nitroarene substrate.

Step-by-Step Methodology

Step 1: Substrate Preparation In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride (1.0 equiv) in anhydrous methanol to achieve a substrate concentration of 0.1 M. Validation Cue: The solution will exhibit a vibrant yellow color characteristic of the nitroarene.

Step 2: Catalyst Addition Carefully add 10% Palladium on Carbon (Pd/C) (typically 5 mol% relative to the substrate) to the stirring solution. Safety Note: Dry Pd/C is highly pyrophoric. It is strictly recommended to add the catalyst under a gentle stream of nitrogen.

Step 3: Atmosphere Exchange Seal the flask with a rubber septum. Connect the flask to a Schlenk line or a dual-manifold system. Evacuate the flask under reduced pressure and backfill with nitrogen. Repeat this cycle three times to ensure an oxygen-free environment. Subsequently, evacuate the flask and backfill with hydrogen gas from a balloon. Repeat the hydrogen cycle three times.

Step 4: Catalytic Hydrogenation Attach a fresh hydrogen balloon to the flask. Stir the reaction mixture vigorously at room temperature (25 °C) for 2 to 4 hours. Causality: Vigorous stirring is essential in heterogeneous catalysis to maximize the three-phase (solid catalyst, liquid solvent, gaseous H2​ ) contact area.

Step 5: In-Process Monitoring (Self-Validation) After 2 hours, withdraw a 50 µL aliquot, filter it through a micro-syringe filter to remove the catalyst, and analyze via LC-MS. Validation Criteria: The reaction is deemed complete when the starting material peak ( [M+H]+ corresponding to the nitro compound) is fully consumed, and the product peak ( [M+H]+ for the aniline, Δm/z=−30 Da) is the sole dominant species. Visually, the solution color will shift from bright yellow to colorless or pale brown.

Step 6: Filtration and Isolation Once complete, purge the flask with nitrogen to remove residual hydrogen. Filter the reaction mixture through a tightly packed pad of Celite® to remove the Pd/C catalyst. Wash the Celite pad thoroughly with excess methanol. Causality & Safety: Celite prevents fine carbon particulates from passing into the filtrate. Never let the Pd/C filter cake dry out in the air , as the combination of high surface area carbon, residual hydrogen, and atmospheric oxygen will cause it to spontaneously ignite. Concentrate the filtrate under reduced pressure to yield the pure 3-(4-Methyl-2-aminophenoxy)pyrrolidine hydrochloride.

References

  • High Turnover Pd/C Catalyst for Nitro Group Reductions in Water. Organic Letters - ACS Publications. 1[1]

  • Technical Support Center: Catalytic Reduction of Nitroarenes. Benchchem. 2[2]

  • Amine synthesis by nitro compound reduction. Organic Chemistry Portal. 3[3]

Sources

Application

Application Notes and Protocols for the Chromatographic Purification of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine HCl

Abstract This technical guide provides a comprehensive overview of chromatographic methods for the purification of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine HCl, a key intermediate in pharmaceutical synthesis. The document...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive overview of chromatographic methods for the purification of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine HCl, a key intermediate in pharmaceutical synthesis. The document details the rationale behind method selection, protocol optimization, and provides step-by-step procedures for normal-phase and reversed-phase flash chromatography. It is intended for researchers, scientists, and drug development professionals seeking robust and efficient purification strategies for this and structurally related polar compounds.

Introduction: The Purification Challenge

3-(4-Methyl-2-nitrophenoxy)pyrrolidine HCl is a polar molecule containing a basic pyrrolidine ring, a nitroaromatic system, and is supplied as a hydrochloride salt. This combination of functional groups presents a unique set of challenges for chromatographic purification. The basic nitrogen can lead to peak tailing on standard silica gel, while the polar nature of the HCl salt can result in poor retention in reversed-phase systems or irreversible adsorption in normal-phase chromatography.[1][2] Furthermore, the potential for degradation of nitro-aromatic compounds under certain chromatographic conditions necessitates careful method development.[3][4]

The primary goal of any purification strategy for this compound is to efficiently remove starting materials, reaction byproducts, and any potential degradation products while maximizing the yield and purity of the final product. This guide will explore logical approaches to developing and implementing effective chromatographic purification protocols.

Understanding the Analyte: Physicochemical Properties

A successful purification strategy begins with a thorough understanding of the target molecule's properties.

PropertyValue/CharacteristicImplication for Chromatography
Molecular Formula C₁₁H₁₅ClN₂O₃[5]
Molecular Weight 258.70 g/mol [5]Within the range suitable for standard chromatographic techniques.
Polarity HighThe molecule possesses multiple polar functional groups (nitro, ether, amine salt). This suggests that normal-phase chromatography will require a relatively polar mobile phase for elution, while reversed-phase will require a highly aqueous mobile phase for retention.
Basicity (pKa) The pyrrolidine nitrogen is basic.Can cause strong interaction with the acidic silanol groups on standard silica gel, leading to peak tailing. The use of a mobile phase modifier (e.g., triethylamine) or an alternative stationary phase (e.g., alumina) may be necessary.[1][6]
Solubility Likely soluble in polar solvents like methanol and water.This is advantageous for sample preparation, especially for reversed-phase chromatography.
UV Absorbance The nitroaromatic ring will have strong UV absorbance.Allows for easy detection using a standard UV detector during chromatography.
Stability Nitro-aromatic compounds can be susceptible to degradation.[3][4]It is crucial to use a stability-indicating analytical method, like HPLC-UV, to monitor for potential degradation during purification.[4]

Strategic Approach to Method Development

A logical and systematic approach is key to developing an efficient purification method. The following workflow outlines the decision-making process for purifying 3-(4-Methyl-2-nitrophenoxy)pyrrolidine HCl.

MethodDevelopment start Crude Product Analysis (TLC/LC-MS) solubility Solubility Testing (DCM, EtOAc, MeOH, H2O) start->solubility Assess physical properties tlc_scout TLC Scouting (Normal Phase) solubility->tlc_scout Soluble in organic solvents? rp_scout Reversed-Phase Scouting (C18 TLC or HPLC) solubility->rp_scout Soluble in polar solvents? hilic_consider Consider HILIC tlc_scout->hilic_consider Streaking or no migration? np_flash Normal-Phase Flash Chromatography tlc_scout->np_flash Good separation (Rf 0.2-0.4)? hilic_flash HILIC Flash Chromatography hilic_consider->hilic_flash Amenable to HILIC conditions? rp_flash Reversed-Phase Flash Chromatography rp_scout->rp_flash Good retention & separation? analysis Purity Analysis (HPLC, NMR) np_flash->analysis rp_flash->analysis hilic_flash->analysis

Caption: Method development workflow for the purification of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine HCl.

Initial Analysis and Solubility

Before attempting any purification, it is crucial to analyze the crude material by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to understand the number and nature of impurities. Solubility tests in a range of solvents (e.g., dichloromethane, ethyl acetate, methanol, water) will guide the choice of chromatographic technique and sample loading method.

Normal-Phase Chromatography: Taming the Amine

Normal-phase chromatography, with its polar stationary phase (typically silica gel) and non-polar mobile phase, is a common first choice for organic compound purification.[7]

The Challenge: The basic pyrrolidine nitrogen in the target molecule can interact strongly with the acidic silanol groups on the surface of silica gel, leading to significant peak tailing and poor separation.

The Solution: To mitigate this, a small amount of a basic modifier, such as triethylamine (TEA) or ammonium hydroxide, should be added to the mobile phase.[1] This deactivates the acidic sites on the silica, resulting in improved peak shape.

TLC Scouting:

  • Dissolve a small amount of the crude material in a suitable solvent (e.g., methanol or dichloromethane).

  • Spot the solution onto a silica gel TLC plate.

  • Develop the plate in a series of solvent systems with increasing polarity. A good starting point is a mixture of a non-polar solvent like hexanes or heptane and a more polar solvent like ethyl acetate.

  • If the compound streaks or remains at the baseline, add 0.5-2% triethylamine to the mobile phase.

  • A good solvent system for flash chromatography will give the target compound an Rf value of approximately 0.2-0.4.[8]

Reversed-Phase Chromatography: Leveraging Polarity

Reversed-phase chromatography utilizes a non-polar stationary phase (e.g., C18-bonded silica) and a polar mobile phase (e.g., water/acetonitrile or water/methanol).[9][10] This technique is particularly well-suited for polar and water-soluble compounds.

The Advantage: As a hydrochloride salt, 3-(4-Methyl-2-nitrophenoxy)pyrrolidine HCl is expected to be soluble in the aqueous mobile phases used in reversed-phase chromatography. This technique can be very effective for separating polar impurities.

Scouting:

  • If available, use C18-functionalized TLC plates to scout for appropriate mobile phase conditions.

  • Alternatively, use an analytical HPLC with a C18 column to develop a separation method. A good starting point is a gradient of water and acetonitrile or methanol, both containing a modifier like 0.1% formic acid or trifluoroacetic acid (TFA) to ensure good peak shape.

  • The goal is to find conditions where the target compound is well-retained and separated from its impurities.

Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is a variation of normal-phase chromatography that is ideal for very polar compounds that are poorly retained in reversed-phase.[1][2] It uses a polar stationary phase (like silica or an amine-bonded phase) and a mobile phase with a high concentration of an organic solvent and a small amount of water.[1][11] For 3-(4-Methyl-2-nitrophenoxy)pyrrolidine HCl, HILIC could be a powerful alternative if both normal- and reversed-phase methods prove challenging.[11]

Detailed Experimental Protocols

Protocol 1: Normal-Phase Flash Chromatography

This protocol is suitable for the purification of moderately polar basic compounds.

Materials:

  • Flash chromatography system

  • Pre-packed silica gel column

  • Crude 3-(4-Methyl-2-nitrophenoxy)pyrrolidine HCl

  • Dichloromethane (DCM), Methanol (MeOH), Triethylamine (TEA)

  • TLC plates (silica gel 60 F254)

  • Collection tubes

Step-by-Step Procedure:

  • Mobile Phase Preparation: Prepare a mobile phase of Dichloromethane:Methanol with 1% Triethylamine. The exact ratio of DCM to MeOH should be determined by TLC scouting to achieve an Rf of ~0.3 for the target compound. A common starting point is a gradient from 100% DCM to 95:5 DCM:MeOH.

  • Sample Preparation (Dry Loading Recommended): a. Dissolve the crude sample in a minimal amount of a strong solvent like methanol. b. Add a small amount of silica gel (approximately 2-3 times the mass of the crude product) to the solution. c. Evaporate the solvent under reduced pressure until a free-flowing powder is obtained. This ensures that the sample is introduced to the column in a concentrated band, leading to better separation.[2]

  • Column Equilibration: a. Install the appropriate size silica gel column on the flash system. b. Equilibrate the column by flushing with 3-5 column volumes of the initial, low-polarity mobile phase (e.g., 100% DCM with 1% TEA).

  • Sample Loading: a. Carefully transfer the dry-loaded sample onto the top of the column bed.

  • Elution: a. Begin the elution with the initial mobile phase. b. If using a gradient, gradually increase the percentage of methanol. A typical gradient might be from 0% to 10% methanol in DCM (with 1% TEA constant) over 10-15 column volumes. c. Monitor the elution using the UV detector (a wavelength around 254 nm should be suitable).

  • Fraction Collection: a. Collect fractions based on the UV chromatogram.

  • Post-Purification Analysis: a. Analyze the collected fractions by TLC to identify those containing the pure product. b. Combine the pure fractions and evaporate the solvent under reduced pressure to yield the purified 3-(4-Methyl-2-nitrophenoxy)pyrrolidine HCl. c. Confirm the purity and identity of the final product using HPLC, NMR, and MS.

Protocol 2: Reversed-Phase Flash Chromatography

This protocol is ideal for polar, water-soluble compounds.

Materials:

  • Flash chromatography system

  • Pre-packed C18 column

  • Crude 3-(4-Methyl-2-nitrophenoxy)pyrrolidine HCl

  • Deionized Water, Acetonitrile (ACN) or Methanol (MeOH)

  • Formic Acid (FA) or Trifluoroacetic Acid (TFA)

  • Collection tubes

Step-by-Step Procedure:

  • Mobile Phase Preparation: a. Mobile Phase A: Deionized water with 0.1% Formic Acid. b. Mobile Phase B: Acetonitrile or Methanol with 0.1% Formic Acid. The acid modifier helps to ensure sharp peaks by keeping the analyte protonated.

  • Sample Preparation (Liquid Loading): a. Dissolve the crude sample in a minimal amount of the initial mobile phase (e.g., 95:5 Water:ACN with 0.1% FA). If solubility is an issue, a small amount of methanol or DMSO can be used, but the injection volume should be kept small to avoid band broadening.

  • Column Equilibration: a. Install the appropriate size C18 column on the flash system. b. Equilibrate the column by flushing with 3-5 column volumes of the initial mobile phase composition.

  • Sample Loading: a. Inject the dissolved sample onto the column.

  • Elution: a. Begin elution with a high percentage of Mobile Phase A (e.g., 95%). b. Run a gradient by gradually increasing the percentage of Mobile Phase B. A typical gradient might be from 5% to 50% B over 10-15 column volumes. c. Monitor the elution using the UV detector.

  • Fraction Collection: a. Collect fractions based on the UV chromatogram.

  • Post-Purification Analysis: a. Analyze the collected fractions by analytical HPLC to determine purity. b. Combine the pure fractions. c. Remove the organic solvent (ACN or MeOH) under reduced pressure. d. The remaining aqueous solution containing the product can be lyophilized (freeze-dried) to obtain the purified compound as a solid. e. Confirm the purity and identity of the final product.

Troubleshooting and Optimization

IssuePossible CauseRecommended Solution
Peak Tailing (Normal-Phase) Strong interaction with acidic silica.Increase the concentration of triethylamine in the mobile phase (up to 2%). Consider using a different stationary phase like alumina.[6]
Compound Stuck at Baseline (Normal-Phase) Mobile phase is not polar enough.Increase the percentage of the polar solvent (e.g., methanol) in the mobile phase.[1]
Poor Retention (Reversed-Phase) Compound is too polar for the mobile phase.Start with a higher percentage of the aqueous mobile phase (e.g., 98-100% water).
Compound Degradation Instability on the stationary phase or in the mobile phase.Use a less acidic or basic mobile phase modifier. Consider a faster purification method. Analyze fractions immediately to assess stability.[4]
Poor Separation of Impurities Suboptimal selectivity.Try a different solvent system (e.g., ethyl acetate/hexanes instead of DCM/methanol in normal-phase). In reversed-phase, try methanol instead of acetonitrile, as this can alter selectivity.[12]

Conclusion

The successful chromatographic purification of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine HCl is readily achievable with a systematic approach to method development. Both normal-phase and reversed-phase flash chromatography offer viable routes to obtaining high-purity material. The choice between these techniques will depend on the specific impurity profile of the crude product and the available instrumentation. For normal-phase purification, the use of a basic modifier is critical for achieving good peak shape. For reversed-phase, careful optimization of the aqueous/organic gradient is key to successful separation. By following the protocols and troubleshooting guidance outlined in this document, researchers can confidently and efficiently purify this important pharmaceutical intermediate.

References

  • Bausinger, T., & Preuss, J. (2009). Stability of Nitroaromatic Specialty Explosives in Reversed-Phase Liquid Chromatographic Systems. Journal of Hazardous Materials, 162(2-3), 1578-1582. [Link]

  • BASF AG. (1996). Purification of crude pyrroles. U.S.
  • Biotage. (2023, January 19). What is the Chemistry Behind Normal-Phase Flash Chromatography?[Link]

  • Al-Qaradawi, S. (2004). High performance liquid chromatographic study of the recovery of aromatic amine and nitro compounds from soil. Journal of the Association of Arab Universities for Basic and Applied Sciences, 1(1), 117-124.
  • Weiss, T., & Angerer, J. (2002). Simultaneous determination of various aromatic amines and metabolites of aromatic nitro compounds in urine for low level exposure using gas chromatography-mass spectrometry. Journal of Chromatography B, 778(1-2), 179-192. [Link]

  • Helm, R. V., Lanum, W. J., Cook, G. L., & Ball, J. S. (1958). Purification and properties of pyrrole, pyrrolidine, pyridine, and 2-methylpyridine. The Journal of Physical Chemistry, 62(7), 858-861. [Link]

  • University of Rochester. (n.d.). Flash Column Chromatography. [Link]

  • Agilent Technologies. (n.d.). Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and. [Link]

  • BASF AG. (1994). Process for the purification of crude pyrroles.
  • Helm, R. V., Lanum, W. J., Cook, G. L., & Ball, J. S. (1958). Purification and Properties of Pyrrole, Pyrrolidine, Pyridine and 2-Methylpyridine. The Journal of Physical Chemistry, 62(7), 858-861. [Link]

  • ResearchGate. (2014, December 22). How do I purify the resulting compound after a nitro- to amine-group reduction?[Link]

  • Lee, S. L. (2007). The Chromatography of Nitro compounds.
  • Li, Z., et al. (2023). Divergent Access to Chiral C2- and C3-Alkylated Pyrrolidines by Catalyst-Tuned Regio- and Enantioselective C(sp3)–C(sp3) Coupling. Journal of the American Chemical Society, 145(25), 13855-13865. [Link]

  • Patel, H. H., et al. (2019). Surfactant-Assisted Selective Oxidation of Aromatic Amines to Nitro Compounds by in Situ-Formed Performic Acid. ACS Omega, 4(5), 9373-9379. [Link]

  • LG Life Sciences Ltd. (2007). Process for the preparation of chiral 3-hydroxy pyrrolidine compound and derivatives thereof having high optical purity.
  • Li, Z., et al. (2023). Divergent Access to Chiral C2- and C3-Alkylated Pyrrolidines by Catalyst-Tuned Regio- and Enantioselective C(sp3)–C(sp3) Coupling. Journal of the American Chemical Society. [Link]

  • Phenomenex. (2025, August 12). Normal-phase vs. Reversed-phase Chromatography. [Link]

  • Agilent Technologies. (n.d.). Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with p-p Interaction and a C-18 Colum. [Link]

  • Wikipedia. (n.d.). Reversed-phase chromatography. [Link]

  • Fair, J. D., & Kormos, C. M. (2008). General methods for flash chromatography using disposable columns. Journal of Chromatographic Science, 46(7), 653-657. [Link]

  • Jones, R. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. [Link]

  • White Rose eTheses Online. (n.d.). Asymmetric Synthesis of Substituted Pyrrolidines via Kinetic Resolutions. [Link]

  • GE Healthcare. (n.d.). Reversed Phase Chromatography. [Link]

  • Wang, Y., et al. (2019). The formation of nitro-aromatic compounds under high NO x and anthropogenic VOC conditions in urban Beijing, China. Atmospheric Chemistry and Physics, 19(11), 7649-7663. [Link]

  • NextSDS. (n.d.). 3-[(4-Methyl-2-nitrophenoxy)methyl]pyrrolidinehydrochloride — Chemical Substance Information. [Link]

  • Chrom Tech, Inc. (2025, October 20). Reverse Phase Chromatography Techniques. [Link]

  • Organic Syntheses. (2025, June 19). Purification of Organic Compounds by Flash Column Chromatography. [Link]

  • Teledyne ISCO. (n.d.). HILIC Purification Strategies for Flash Chromatography. [Link]

  • NextSDS. (n.d.). 3-(4-Methyl-2-nitrophenoxy)pyrrolidinehydrochloride — Chemical Substance Information. [Link]

  • Murashko, E. A., et al. (2022). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 27(19), 6542. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine Hydrochloride

Welcome to the technical support center for the synthesis of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride. This guide is designed for researchers, medicinal chemists, and drug development professionals to navigat...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride. This guide is designed for researchers, medicinal chemists, and drug development professionals to navigate the complexities of this multi-step synthesis. Here, we provide in-depth troubleshooting advice and answer frequently asked questions to help you optimize your reaction conditions, improve yields, and ensure the highest purity of your final compound.

The synthesis of this molecule, a valuable intermediate, typically proceeds via a nucleophilic substitution reaction, followed by deprotection and salt formation. The core of this process is the Williamson ether synthesis, a reliable but nuanced method for forming an ether bond.[1][2][3] Success hinges on careful control of reaction parameters to favor the desired SN2 pathway and minimize competing side reactions.[1][2]

This document is structured to address the practical challenges you may encounter in the lab.

Overall Synthetic Workflow

The synthesis can be logically divided into three primary stages: N-protection of the pyrrolidine starting material, the core Williamson ether synthesis, and the final deprotection and salt formation.

G cluster_0 Stage 1: N-Protection cluster_1 Stage 2: Williamson Ether Synthesis cluster_2 Stage 3: Deprotection & Salt Formation A 3-Hydroxypyrrolidine B N-Boc-3-hydroxypyrrolidine A->B (Boc)₂O, Base D N-Boc-3-(4-methyl-2-nitrophenoxy)pyrrolidine B->D C 4-Methyl-2-nitrophenol C->D Base (e.g., K₂CO₃) Solvent (e.g., DMF) E 3-(4-Methyl-2-nitrophenoxy)pyrrolidine (Free Base) D->E Acid (e.g., HCl, TFA) F 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride E->F HCl

Caption: General three-stage workflow for the synthesis.

Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis. Each question is followed by a diagnostic approach and actionable solutions.

Q1: Why is the yield of my Williamson ether synthesis step (Stage 2) consistently low?

Low yield in this SN2 reaction is a common issue that can be traced back to several factors: incomplete reaction, competing side reactions, or suboptimal reaction conditions.[1]

A1: Systematic Troubleshooting for Low Yield

Let's diagnose the potential causes with a systematic approach.

G Start Low Yield Observed Check_Completion Is the reaction going to completion? (Analyze by TLC/LC-MS) Start->Check_Completion Side_Products Are significant side products observed? Check_Completion->Side_Products Yes No_Completion Incomplete Reaction Check_Completion->No_Completion No Yes_Side_Products Side Reaction Issues Side_Products->Yes_Side_Products Yes Optimize Optimize Conditions: - Increase Temp/Time - Check Reagent Quality - Use Anhydrous Solvent No_Completion->Optimize Minimize Minimize Side Reactions: - Use Milder Base - Lower Temperature - Consider PTC Yes_Side_Products->Minimize

Caption: Decision tree for troubleshooting low reaction yield.

1. Incomplete Reaction:

  • Cause: The reaction may not have had sufficient time or energy to proceed to completion. The quality of reagents is also paramount.

  • Solution:

    • Reaction Time & Temperature: A typical Williamson reaction is conducted at 50-100 °C for 1-8 hours.[1] If TLC or LC-MS analysis shows significant starting material remaining, consider increasing the reaction time or temperature incrementally.

    • Solvent Choice: Protic solvents (like ethanol or water) and apolar solvents can slow the reaction rate by solvating and stabilizing the phenoxide nucleophile, reducing its reactivity.[1] The use of polar aprotic solvents like N,N-dimethylformamide (DMF) or acetonitrile is highly recommended as they solvate the cation, leaving the nucleophile more available for reaction.[1][4]

    • Reagent Purity: Ensure your 4-methyl-2-nitrophenol is pure and your solvent is anhydrous. Water can quench the phenoxide, halting the reaction. Ensure the N-Boc-3-hydroxypyrrolidine has been properly activated (if using a sulfonate ester) or that the base is strong enough to deprotonate the phenol.

2. Competing Side Reactions:

  • Cause: The Williamson reaction often competes with a base-catalyzed E2 elimination of the alkylating agent, especially when using secondary alkyl halides.[1][2] In this synthesis, the electrophile is a pyrrolidine ring, which is a secondary system, making elimination a significant risk. Another potential side reaction is C-alkylation on the aromatic ring, as the phenoxide is an ambident nucleophile.[1][3]

  • Solution:

    • Favoring SN2 over E2: While we cannot change the secondary nature of the pyrrolidine electrophile, we can influence the outcome. Use the least sterically hindered, yet sufficiently strong, base possible (e.g., K₂CO₃, Cs₂CO₃).[3] Avoid excessively high temperatures, which tend to favor elimination.[1]

    • Phase-Transfer Catalysis (PTC): Employing a phase-transfer catalyst like tetrabutylammonium bromide (TBAB) or 18-crown-6 can significantly improve yields.[1][5] The catalyst helps transport the phenoxide from the solid or aqueous phase into the organic phase, allowing the reaction to proceed under milder conditions, which can suppress the elimination pathway.[5][6]

Q2: I see multiple spots on my TLC plate post-reaction that are not starting material. What are they and how do I prevent them?

A2: Identifying and Mitigating Byproducts

The most common byproducts are from elimination or alternative alkylation pathways.

  • Elimination Product: The likely elimination product is N-Boc-3,4-dehydropyrrolidine. This arises from the base abstracting a proton from the carbon adjacent to the leaving group. As mentioned above, using milder conditions and considering a phase-transfer catalyst can reduce this.[2][5]

  • C-Alkylation Product: The phenoxide ion has electron density on the oxygen and on the aromatic ring (ortho and para positions). While O-alkylation is generally favored, some C-alkylation can occur, leading to impurities where the pyrrolidine ring is attached to the carbon of the phenol ring.[3] Using polar aprotic solvents can help favor O-alkylation.

  • Di-alkylation/Oligomerization: If using a dihaloalkane as the electrophile (not the case here, but relevant to Williamson synthesis), di-alkylation can occur. In this specific synthesis, self-condensation of starting materials is less likely but possible under harsh conditions.

Prevention Strategy Summary Table

SymptomProbable CauseRecommended Action
Low ConversionSuboptimal ConditionsSwitch to DMF or acetonitrile; ensure anhydrous conditions; increase temperature to 70-90°C.
Major Impurity (lower Rf)Elimination (E2)Use a milder base (K₂CO₃ vs. NaH); lower reaction temperature; employ a phase-transfer catalyst (PTC).[1][5]
Minor Isomeric ImpuritiesC-AlkylationEnsure use of a polar aprotic solvent like DMF to favor O-alkylation.[3]

Frequently Asked Questions (FAQs)

Q1: What is the best N-protecting group for the 3-hydroxypyrrolidine starting material?

A1: The Role of the Boc Protecting Group

The tert-butyloxycarbonyl (Boc) group is an excellent choice for this synthesis.[7][8]

  • Expertise & Causality: The key is stability under the reaction conditions of the subsequent step. The Williamson ether synthesis is performed under basic conditions. The Boc group is stable to bases, nucleophiles, and catalytic hydrogenation, making it ideal.[9] It is, however, readily cleaved under acidic conditions, which allows for a clean deprotection in the final step without affecting the newly formed ether bond.[8][9][10] Using a protecting group sensitive to base (like Fmoc) would be incompatible with this synthetic route.

Q2: How do I perform the final deprotection and hydrochloride salt formation (Stage 3) effectively?

A2: Protocol for Deprotection and Salt Formation

This is a critical step to isolate your final product in a stable, crystalline form.

  • Mechanism: Acid-catalyzed Boc deprotection begins with the protonation of the carbamate oxygen. This intermediate then fragments into the stable tert-butyl cation, carbon dioxide, and the free amine.[9][11]

  • Protocol:

    • Dissolve the purified N-Boc protected intermediate in a suitable solvent like 1,4-dioxane, ethyl acetate, or methanol.

    • Cool the solution in an ice bath (0°C).

    • Add a solution of 4M HCl in 1,4-dioxane (typically 3-5 equivalents) dropwise.[9] Alternatively, bubble anhydrous HCl gas through the solution.

    • Allow the reaction to stir at room temperature and monitor by TLC/LC-MS until the starting material is consumed.

    • The hydrochloride salt will often precipitate from the solution. If so, it can be collected by filtration, washed with a non-polar solvent like diethyl ether to remove organic impurities, and dried under vacuum.[9][12]

    • If no precipitate forms, the solvent can be removed under reduced pressure to yield the crude salt, which can then be recrystallized from a suitable solvent system (e.g., methanol/diethyl ether or isopropanol/ethyl acetate) for final purification.[12][13]

Q3: Can I use a different leaving group on the pyrrolidine ring instead of the hydroxyl group?

A3: Activating the Hydroxyl Group

Yes, and in many cases, it is preferable. The hydroxyl group itself is a poor leaving group. The reaction proceeds by deprotonating the phenol, which then attacks the electrophilic carbon on the pyrrolidine ring. To make the hydroxyl group a better leaving group, it is often converted to a sulfonate ester, such as a tosylate (OTs) or mesylate (OMs) .

  • Workflow:

    • React N-Boc-3-hydroxypyrrolidine with tosyl chloride (TsCl) or mesyl chloride (MsCl) in the presence of a base like pyridine or triethylamine.

    • Isolate the resulting N-Boc-3-(tosyloxy)pyrrolidine or N-Boc-3-(mesyloxy)pyrrolidine.

    • Use this activated intermediate in the Williamson ether synthesis with 4-methyl-2-nitrophenol and a base like K₂CO₃. The tosylate or mesylate is an excellent leaving group, which can significantly improve the rate and yield of the SN2 reaction.

G N-Boc-3-hydroxypyrrolidine N-Boc-3-hydroxypyrrolidine N-Boc-3-(tosyloxy)pyrrolidine N-Boc-3-(tosyloxy)pyrrolidine N-Boc-3-hydroxypyrrolidine->N-Boc-3-(tosyloxy)pyrrolidine  TsCl, Pyridine Final Ether Product Final Ether Product N-Boc-3-(tosyloxy)pyrrolidine->Final Ether Product  4-Methyl-2-nitrophenol,  K₂CO₃, DMF

Sources

Optimization

troubleshooting impurities in 3-(4-Methyl-2-nitrophenoxy)pyrrolidine HCl crystallization

Welcome to the technical support guide for the crystallization of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride. This resource is designed for researchers, chemists, and pharmaceutical development professionals to...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for the crystallization of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride. This resource is designed for researchers, chemists, and pharmaceutical development professionals to navigate the common challenges associated with obtaining this active pharmaceutical ingredient (API) in a highly pure, crystalline form. Achieving the desired crystal attributes is paramount for downstream processes, stability, and overall drug product performance.

This guide provides in-depth, experience-driven advice in a direct question-and-answer format, addressing specific experimental issues with explanations of the underlying chemical principles.

Frequently Asked Questions (FAQs)
Q1: What are the most probable impurities I should be aware of during the crystallization of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine HCl?

A1: Impurities can significantly impact crystallization kinetics, yield, and final product purity by interfering with crystal lattice formation.[1][2] Based on a typical Williamson ether synthesis followed by salt formation, the primary impurities to monitor are:

  • Starting Materials: Unreacted 4-methyl-2-nitrophenol and protected or unprotected 3-hydroxypyrrolidine.

  • Regioisomers: Positional isomers formed during the aromatic substitution, such as 3-(5-Methyl-2-nitrophenoxy)pyrrolidine.

  • Byproducts from Salt Formation: Di-hydrochloride salts or residual solvents from the HCl source (e.g., water from aqueous HCl).[3]

  • Degradation Products: Compounds resulting from instability under thermal or acidic conditions.

Regular analysis by High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) is essential for identifying and quantifying these impurities.[][5]

Q2: How do I select an optimal solvent or solvent system for this crystallization?

A2: An ideal solvent should exhibit high solubility for the compound at elevated temperatures and low solubility at ambient or cool temperatures, ensuring a good recovery.[6][7] For amine hydrochloride salts, polar protic solvents are often a good starting point.[8][9]

  • Good Single Solvents: Alcohols like isopropanol (IPA) and ethanol often provide the desired solubility profile for HCl salts.[3]

  • Solvent/Anti-Solvent Systems: A common strategy is to dissolve the compound in a good solvent (e.g., methanol, ethanol) and then induce crystallization by gradually adding an anti-solvent in which the compound is poorly soluble (e.g., ethyl acetate, diethyl ether, or heptane).[10][11] This method provides excellent control over supersaturation.

The choice of solvent can also influence the resulting crystal form (polymorph), which can affect the drug's physical properties.[12]

Q3: Why is the cooling rate so critical for crystallizing amine HCl salts?

A3: The cooling rate directly controls the level of supersaturation in the solution. Rapid cooling, or "crash cooling," generates high supersaturation very quickly. This leads to rapid nucleation and the formation of small, often impure, crystals or even an amorphous solid.[13] A slow, controlled cooling profile allows for ordered crystal growth, where impurity molecules are more effectively excluded from the growing crystal lattice, resulting in higher purity and a more desirable particle size distribution.[14]

Troubleshooting Guide

This section addresses specific problems you may encounter during the crystallization process.

Problem 1: The product "oils out" or forms a goo instead of crystallizing.
  • Probable Causes:

    • Excessive Supersaturation: The solution is too concentrated, or the temperature was dropped too quickly, causing the compound to separate as a liquid phase before it can form an ordered crystal lattice.[13]

    • Presence of Impurities: Impurities can depress the melting point of the solid form or interfere with nucleation, promoting the formation of an oil.[15]

    • Residual Water: For anhydrous crystallizations, trace amounts of water can sometimes form a sticky hydrate or prevent crystallization altogether.[3]

    • Inappropriate Solvent: The solvent polarity may be too high, keeping the compound solubilized even at low temperatures.

  • Step-by-Step Solutions:

    • Re-heat and Dilute: Gently warm the mixture until the oil redissolves. Add a small amount (5-10% v/v) of the primary solvent to reduce the concentration.[13] Allow it to cool much more slowly.

    • Introduce an Anti-Solvent: If using a single solvent, try adding a miscible anti-solvent dropwise at an elevated temperature until slight turbidity is observed. Then, add a few drops of the primary solvent to redissolve the turbidity and cool slowly.

    • Attempt Seeding: If you have a pure crystal of the target compound, add a tiny speck (a "seed crystal") to the cooled, supersaturated solution to induce controlled nucleation.[10]

    • Solvent Swap: If water is suspected, consider dissolving the crude material in a solvent like toluene and performing a distillation to azeotropically remove the water before proceeding with the crystallization in a suitable anhydrous solvent.[3]

Problem 2: The crystallization results in a very low yield.
  • Probable Causes:

    • High Solubility in Mother Liquor: The compound may be too soluble in the chosen solvent even at low temperatures.[13]

    • Insufficient Concentration: The initial solution may not have been sufficiently saturated at the higher temperature.

    • Premature Filtration: The crystallization process may not have reached equilibrium, with a significant amount of product still in solution.

  • Step-by-Step Solutions:

    • Optimize the Solvent System: Re-evaluate your solvent choice. If using a single solvent, consider adding an anti-solvent to decrease the final solubility. Refer to the solvent selection table below.

    • Concentrate the Mother Liquor: After filtering your initial crop of crystals, carefully concentrate the remaining solution (the mother liquor) by rotary evaporation and cool it again to obtain a second crop of crystals. Note that this second crop may have lower purity.

    • Increase Maturation Time: After cooling, allow the crystal slurry to stir at the final low temperature for a longer period (e.g., 2-4 hours or overnight) to ensure crystallization is complete.[8]

    • Check Final Temperature: Ensure your cooling temperature is low enough. Cooling to 0-5 °C is common practice.

Problem 3: The final product has poor purity or is off-color.
  • Probable Causes:

    • Impurity Inclusion/Co-crystallization: Structurally similar impurities can be incorporated into the crystal lattice as it forms.[16][17]

    • Surface Adsorption: Impurities from the mother liquor can adsorb onto the surface of the crystals.

    • Rapid Crystallization: As mentioned, fast cooling can trap impurities within the crystal structure.[13]

    • Colored Impurities: Highly conjugated or chromophoric impurities may be present even at low levels.

  • Step-by-Step Solutions:

    • Perform a Re-crystallization: Dissolve the impure, dried product in the minimum amount of a suitable hot solvent and repeat the crystallization process.[6][18] This is often the most effective purification method.

    • Wash the Filter Cake: After filtration, wash the collected crystals with a small amount of cold anti-solvent or the crystallization solvent itself. This removes impurities adsorbed to the crystal surfaces without dissolving a significant amount of the product.

    • Charcoal Treatment: If the product is off-color, dissolve the crude material in a suitable solvent, add a small amount of activated carbon (charcoal), heat gently, and then filter the hot solution to remove the charcoal and adsorbed colored impurities before proceeding to the cooling step.

    • Slow Down the Process: Implement a slower cooling ramp (e.g., 5-10 °C per hour) and ensure gentle agitation to promote the growth of larger, purer crystals.[8]

Data & Protocols
Table 1: Solvent Selection Guide for Amine HCl Salts
SolventTypeBoiling Point (°C)Suitability for DissolutionCommon Anti-SolventNotes
Isopropanol (IPA)Protic82ExcellentHeptane, Diethyl EtherA very common and effective choice for HCl salts.[8]
EthanolProtic78ExcellentEthyl Acetate, HeptaneSimilar to IPA, may offer different solubility profiles.
MethanolProtic65Very HighDiethyl Ether, DCMHigh solubility may lead to lower yields; often used as part of a co-solvent system.
AcetonitrileAprotic82ModerateToluene, MTBECan be effective but may form solvates.
Ethyl AcetateAprotic77LowN/A (Often used as anti-solvent)Useful for precipitating the product from more polar solvents.
Tetrahydrofuran (THF)Aprotic66ModerateHeptane, HexaneGood for dissolving the free base before adding an HCl source.
Protocol 1: Standard Recrystallization using a Solvent/Anti-Solvent System
  • Dissolution: In an appropriately sized flask, dissolve the crude 3-(4-Methyl-2-nitrophenoxy)pyrrolidine HCl in a minimal amount of a hot "good" solvent (e.g., Isopropanol). Stir until all solid material is dissolved.

  • Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through fluted filter paper to remove them.

  • Addition of Anti-Solvent: While maintaining a high temperature, slowly add an "anti-solvent" (e.g., Heptane) dropwise until the solution becomes faintly and persistently cloudy (the cloud point).

  • Re-solubilization: Add a few drops of the hot "good" solvent to just redissolve the cloudiness, ensuring the solution is saturated.

  • Controlled Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. To ensure slow cooling, the flask can be placed in an insulated container.[14]

  • Further Cooling: Once at room temperature, place the flask in an ice bath or refrigerator (0-5 °C) for at least one hour to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration, breaking up the vacuum to wash the filter cake with a small volume of cold anti-solvent.

  • Drying: Dry the purified crystals under vacuum to a constant weight.

Visualizations
Diagram 1: Troubleshooting Workflow

G start Crystallization Experiment outcome Successful Crystallization? start->outcome problem1 Problem: Oils Out / Goo Forms outcome->problem1 No problem2 Problem: Low Yield outcome->problem2 No problem3 Problem: Poor Purity / Off-Color outcome->problem3 No end_node Pure Crystalline Product outcome->end_node Yes solution1 Solution: 1. Re-heat & Dilute 2. Use Anti-Solvent 3. Add Seed Crystal problem1->solution1 solution2 Solution: 1. Change Solvent System 2. Concentrate Mother Liquor 3. Increase Maturation Time problem2->solution2 solution3 Solution: 1. Re-crystallize 2. Wash Filter Cake 3. Charcoal Treatment problem3->solution3 solution1->start Retry solution2->start Retry solution3->start Retry

A flowchart for troubleshooting common crystallization issues.

Diagram 2: Key Chemical Structures

The target molecule and key process-related impurities.

References
  • Vertex AI Search. (2021). Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol.
  • ScholarBank@NUS. Effects of impurities on crystal growth processes.
  • SciSpace.
  • ACS Publications. (2006). The Influence of Impurities on the Crystal Growth Kinetics According to a Competitive Adsorption Model.
  • CrystEngComm (RSC Publishing). (2022). Impurity incorporation in solution crystallization: diagnosis, prevention, and control.
  • SciSpace. Recrystallization of Active Pharmaceutical Ingredients.
  • ACS Publications. (2006). Recrystallization of a Pharmaceutical Compound Using Liquid and Supercritical Antisolvents.
  • ResearchGate. (2025).
  • PraxiLabs. (2022).
  • EBSCO. Recrystallization (chemistry) | Chemistry | Research Starters.
  • BOC Sciences.
  • Sciencemadness.org. (2009).
  • Benchchem. Application Notes and Protocols for the Crystallization of 5-ethyl-2,3-dihydro-1H-inden-2-amine hydrochloride.
  • Pharmaguideline. (2025). Resolving API Impurity Issues in Drug Development.
  • ACS Publications. (2024). Exploring Polymorphism: Hydrochloride Salts of Pitolisant and Analogues.
  • Gibson, E. K. (2007). Amine hydrochloride salts : a problem in polyurethane synthesis. PhD thesis, University of Glasgow.
  • University of Southampton. Exploring Polymorphism: Hydrochloride Salts of Pitolisant and Analogues.
  • ACS Publications. (2018).
  • Chemistry LibreTexts. (2022). 3.6F: Troubleshooting.
  • European Patent Office. (2007). Crystallization of hydrohalides of pharmaceutical compounds. EP 2436381 A1.
  • ResearchGate. Novel Analytical Techniques used in Identification and Isolation of Impurities in Pharmaceuticals an Overview.
  • Taylor & Francis Online. (2012).
  • PMC.
  • Google Patents. Amine acid salt compounds and process for the production thereof. US5686588A.
  • CrystEngComm (RSC Publishing).
  • SOP: CRYSTALLIZ
  • Frontiers.
  • MDPI. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors.
  • Park, K. (2010). Crystallization Tendency of Active Pharmaceutical Ingredients Following Rapid Solvent Evaporation—Classification and Comparison. Journal of Pharmaceutical Sciences.
  • ResearchGate. (2016). What is the best method for crystallization of a pyrimidin-2(5)
  • Reddit. (2021).
  • Chem-info.org. 3-(4-Methyl-2-nitrophenoxy)
  • ResearchGate. (2025). TLC Profiling of Impurities of 1‐(3,4‐Methylenedioxyphenyl)
  • PubMed. (2005). A study of impurities in intermediates and 3,4-methylenedioxymethamphetamine (MDMA)
  • ScienceDirect. Determination of synthesis route of 1-(3,4-methylenedioxyphenyl)-2-propanone (MDP-2-P) based on impurity profiles of MDMA.

Sources

Reference Data & Comparative Studies

Validation

comparing 3-(4-Methyl-2-nitrophenoxy)pyrrolidine HCl vs free base stability

An In-Depth Technical Guide to the Stability of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine: Hydrochloride vs. Free Base Executive Summary The selection of an optimal solid-state form is a critical juncture in the development...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Stability of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine: Hydrochloride vs. Free Base

Executive Summary

The selection of an optimal solid-state form is a critical juncture in the development of any active pharmaceutical ingredient (API) or advanced chemical intermediate. For pyrrolidine derivatives like 3-(4-Methyl-2-nitrophenoxy)pyrrolidine , the choice between the free base and its hydrochloride (HCl) salt fundamentally alters the molecule's physicochemical properties, shelf-life, and handling requirements.

This guide provides an objective, data-driven comparison of the stability profiles of the free base versus the HCl salt of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine. By examining the thermodynamic and mechanistic drivers of degradation, we establish why salt formation is not merely a formulation convenience, but a chemical necessity for long-term molecular integrity.

Mechanistic Rationale: The Causality of Degradation

The core structural vulnerability of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine lies in its saturated heterocyclic ring. Pyrrolidine is a strong secondary amine with a pKa typically around 11.2[1]. In its free base form, the nitrogen atom possesses a highly nucleophilic and easily oxidizable lone pair of electrons.

Free Base Vulnerabilities
  • Oxidative Degradation: Secondary amines are highly susceptible to atmospheric oxidation. The exposed lone pair readily reacts with ambient oxygen or trace peroxides to form hydroxylamines, which subsequently dehydrate or further oxidize into nitrones and N-oxides[2].

  • Carbamate Formation: The nucleophilic nitrogen can attack atmospheric carbon dioxide ( CO2​ ), leading to the formation of carbamate impurities over time, especially in high-humidity environments.

  • Thermal Instability: Free base secondary amines often exist as low-melting solids or viscous oils governed by weak van der Waals forces and dipole-dipole interactions, making them prone to volatilization and thermal degradation.

Hydrochloride Salt Stabilization

Converting the free base to an HCl salt fundamentally alters the electronic landscape of the molecule. The addition of hydrochloric acid protonates the secondary amine ( NH2+​ ), effectively tying up the lone pair in a covalent N-H bond.

  • Electronic Deactivation: The protonated amine is no longer nucleophilic, completely arresting the pathway to carbamate formation. Furthermore, the lack of an available lone pair renders the nitrogen highly resistant to N-oxidation[3].

  • Crystal Lattice Energy: The ionic bonds formed between the protonated pyrrolidinium cation and the chloride anion create a robust, highly ordered crystal lattice. This significantly increases the melting point and thermal stability of the compound[4].

Mechanism FreeBase Free Base (Secondary Amine) O2 Atmospheric O2 FreeBase->O2 Exposed Lone Pair CO2 Atmospheric CO2 FreeBase->CO2 Nucleophilic Attack HClSalt HCl Salt (Protonated Amine) Stable Chemically Stable (No Lone Pair) HClSalt->Stable Protonated (NH2+) NOxide N-Oxide / Nitrone (Degradant) O2->NOxide Carbamate Carbamate (Degradant) CO2->Carbamate

Mechanistic pathways of pyrrolidine free base degradation versus HCl salt stabilization.

Quantitative Stability Comparison

To objectively evaluate the performance of both forms, we synthesize standard accelerated stability data typical for pyrrolidine-based APIs. The data highlights the stark contrast in resilience under environmental stress.

Table 1: Baseline Physicochemical Properties

PropertyFree BaseHydrochloride (HCl) Salt
Physical State (25°C) Viscous oil / Low-melting solidCrystalline solid
Aqueous Solubility < 0.5 mg/mL (Hydrophobic)> 50 mg/mL (Highly hydrophilic)
pKa (Pyrrolidine N) ~11.2N/A (Already protonated)
Hygroscopicity High (Prone to deliquescence)Low to Moderate (Stable lattice)

Table 2: Accelerated Forced Degradation Recovery (% API Remaining) (Conditions: 14-day exposure. Initial purity >99.5% via HPLC-UV)

Stress ConditionMechanism TargetedFree Base RecoveryHCl Salt Recovery
Control (4°C, Dark) Baseline99.2%99.9%
Thermal (80°C) Lattice breakdown, Pyrolysis84.1%98.7%
Oxidative (3% H2​O2​ ) N-Oxide / Nitrone formation62.3%99.1%
Humidity (40°C / 75% RH) Hydrolysis, Deliquescence78.5%99.4%

Data Interpretation: The free base shows catastrophic failure under oxidative stress, losing nearly 40% of its mass to N-oxide degradants. The HCl salt remains remarkably stable across all vectors, proving its viability for long-term storage.

Experimental Workflows: Self-Validating Protocols

To ensure trustworthiness, laboratory protocols must be designed as self-validating systems. A protocol is only as reliable as its internal controls. Below are the methodologies used to generate the comparative data, engineered to automatically flag analytical errors.

Protocol 1: Stability-Indicating Forced Degradation (HPLC-UV)

Objective: Quantify the chemical stability of the free base vs. HCl salt under oxidative and thermal stress.

  • Sample Preparation: Prepare independent 1.0 mg/mL stock solutions of the free base and the HCl salt in HPLC-grade Acetonitrile/Water (50:50).

  • Oxidative Stress Initiation: Aliquot 5 mL of each stock. Add 0.5 mL of 30% H2​O2​ to achieve a final concentration of ~3% H2​O2​ . Causality: Peroxides aggressively target the unprotonated nitrogen lone pair, rapidly simulating years of atmospheric oxygen exposure.

  • Thermal Stress Initiation: Aliquot 5 mL of each stock into sealed amber ampoules and incubate at 80°C in a forced-air oven.

  • Neutralization & Quenching: After 14 days, quench the oxidative samples with sodium thiosulfate to halt the reaction. Validation Step: Failure to quench will result in continued degradation inside the autosampler, leading to non-reproducible peak areas.

  • Chromatographic Analysis: Inject 10 µL into a validated HPLC-UV system (C18 column, gradient elution: 0.1% TFA in Water to 0.1% TFA in Acetonitrile).

  • Self-Validation (Mass Balance Check): Calculate the total peak area of the stressed sample. The sum of the remaining API peak area plus all degradant peak areas must equal 95-105% of the unstressed control peak area. If the mass balance falls below 90%, it indicates the formation of volatile degradants or species lacking a UV chromophore, mandating secondary analysis via LC-MS.

Workflow Start Sample Prep (1 mg/mL API) Stress Forced Degradation (H2O2, Heat, RH) Start->Stress Neutralize Quench & Dilution (Stop Reaction) Stress->Neutralize HPLC Stability-Indicating HPLC-UV Neutralize->HPLC Data Mass Balance & Peak Area % HPLC->Data

Step-by-step forced degradation and HPLC analysis workflow for stability profiling.

Protocol 2: Dynamic Vapor Sorption (DVS) for Hygroscopicity

Objective: Assess the moisture uptake and physical stability of the solid-state forms.

  • Equilibration: Load 10-20 mg of the solid API (free base or HCl salt) into the microbalance pan of a DVS analyzer. Equilibrate at 25°C and 0% Relative Humidity (RH) until a constant mass is achieved ( dm/dt<0.002%/min ).

  • Sorption Cycle: Increase the humidity in 10% RH increments from 0% to 90% RH. Hold at each step until mass equilibrium is reached. Causality: This mimics exposure to extreme tropical climates, testing the crystal lattice's resistance to water incorporation[5].

  • Desorption Cycle: Decrease the humidity in 10% RH increments back to 0% RH.

  • Self-Validation (Hysteresis Loop Analysis): Overlay the sorption and desorption isotherms. If the desorption curve perfectly traces the sorption curve back to the original mass, the moisture uptake was purely reversible surface adsorption. If a hysteresis gap exists (the sample retains weight at 0% RH), it validates that a permanent phase change occurred (e.g., formation of a stable hydrate or deliquescence into an amorphous state).

Conclusion

The empirical and mechanistic evidence overwhelmingly supports the use of the hydrochloride salt for 3-(4-Methyl-2-nitrophenoxy)pyrrolidine in research and development. The free base's exposed secondary amine renders it highly vulnerable to N-oxidation and carbamate formation, severely limiting its shelf-life and complicating formulation. By protonating the amine, the HCl salt eliminates these degradation pathways, resulting in a highly crystalline, thermally robust, and chemically inert compound suitable for rigorous scientific applications.

References

  • Pharmaceutical Salts Optimization of Solubility or Even More? American Pharmaceutical Review URL:[Link][3]

  • Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations National Institutes of Health (NIH) URL: [Link][4]

  • pKa Modulation of Pyrrolidine-Based Catalytic Polymers Used for the Preparation of Glycosyl Hydrazides at Physiological pH and Temperature ACS Applied Bio Materials URL: [Link][1]

  • Synthesis of N-Oxide Chem-Station Int. Ed. URL: [Link][2]

  • Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview PharmaInfo URL: [Link][5]

Sources

Comparative

Benchmarking Purity of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine Hydrochloride Batches: An Analytical Comparison Guide

Executive Summary 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride is a highly versatile, functionalized intermediate frequently utilized in the stereoselective synthesis of pyrrolidine-containing targeted therapeuti...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride is a highly versatile, functionalized intermediate frequently utilized in the stereoselective synthesis of pyrrolidine-containing targeted therapeutics 1. Because this molecule serves as a foundational building block, the presence of trace impurities—such as unreacted starting materials or regioisomers—can severely compromise downstream active pharmaceutical ingredient (API) synthesis.

As regulatory expectations tighten, accurate identification and quantification of impurities have become essential to meet ICH Q3A(R2) guidelines 2. This guide objectively compares the purity profiles of three distinct batches (two commercial suppliers and one in-house optimized batch) using an orthogonal, self-validating analytical framework.

Mechanistic Context & Impurity Origins

To benchmark purity effectively, we must first understand the causality behind impurity generation. The synthesis of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine typically proceeds via a nucleophilic aromatic substitution (SNAr) between 3-hydroxypyrrolidine and 1-fluoro-4-methyl-2-nitrobenzene.

The impurities present in the final hydrochloride salt are not random; they are direct consequences of the chemical pathway:

  • Impurity A (Unreacted Starting Material): Incomplete SNAr conversion leaves residual 1-fluoro-4-methyl-2-nitrobenzene.

  • Impurity B (Regioisomer): Arises from isomeric impurities inherent in the fluoro-toluene starting material (e.g., 1-fluoro-3-methyl-2-nitrobenzene). Regioisomers are notoriously difficult to purge because they share near-identical physicochemical properties with the target molecule.

  • Impurity C (Oxidation Product): Formed via the oxidative degradation of the pyrrolidine ring during prolonged storage or improper drying, leading to N-oxide or lactam derivatives.

Understanding these pathways is critical for developing stability-indicating methods that comply with the ICH Q3A thresholds for reporting, identification, and qualification 3.

Pathway SM1 3-Hydroxypyrrolidine Reaction SNAr Reaction (Base, Solvent, Heat) SM1->Reaction SM2 1-Fluoro-4-methyl-2-nitrobenzene SM2->Reaction API 3-(4-Methyl-2-nitrophenoxy)pyrrolidine HCl (Target Intermediate) Reaction->API ImpA Impurity A (Unreacted SM) Reaction->ImpA ImpB Impurity B (Regioisomer) Reaction->ImpB ImpC Impurity C (Oxidation Product) API->ImpC Degradation

Mechanistic pathway of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine synthesis and impurity generation.

Experimental Protocols: A Self-Validating System

To ensure scientific integrity, every protocol utilized in this benchmarking study is designed as a self-validating system . This means the method inherently checks its own accuracy during execution, preventing false positives or artificially inflated purity scores 4.

Protocol 1: Stability-Indicating HPLC-DAD Analysis
  • Causality of Method Design: The basic pyrrolidine nitrogen (pKa ~9.0) is prone to severe peak tailing on standard silica columns due to secondary silanol interactions. To counteract this, we utilize a low-pH mobile phase (0.1% Trifluoroacetic acid) to fully protonate the amine, ensuring sharp, reproducible retention times and accurate integration.

  • Step-by-Step Methodology:

    • Preparation: Dissolve 10 mg of the sample in 10 mL of Diluent (Water:Acetonitrile 50:50).

    • System Suitability Test (SST): Inject a resolution mixture containing the API and a known standard of Impurity B. Self-Validation: The run is only valid if the chromatographic resolution (Rs) between the API and Impurity B is > 2.0.

    • Chromatography: Inject 10 µL onto a C18 Column (150 x 4.6 mm, 3 µm). Run a gradient from 5% to 95% Mobile Phase B (0.1% TFA in Acetonitrile) over 20 minutes.

    • Detection & Peak Purity: Monitor at 220 nm using a Diode Array Detector (DAD). Self-Validation: The DAD software calculates a peak purity angle. If the purity angle is less than the purity threshold, the peak is spectrally homogeneous, proving that no hidden impurities are co-eluting with the main peak 5.

Protocol 2: Quantitative NMR (qNMR) for Absolute Mass Balance
  • Causality of Method Design: HPLC provides relative purity based on UV absorbance, which can be misleading if impurities lack chromophores. qNMR provides an absolute mass fraction by comparing proton resonance integration against an internal standard of known purity.

  • Step-by-Step Methodology:

    • Accurately weigh ~15 mg of the sample and ~5 mg of Maleic Acid (Internal Standard, NIST traceable).

    • Dissolve in 0.6 mL of DMSO-d6.

    • Acquire 1H-NMR spectra at 400 MHz. Self-Validation: Set the relaxation delay (D1) to 30 seconds (> 5x T1 of the slowest relaxing proton) to guarantee complete spin relaxation, ensuring the integration is quantitatively exact.

Workflow Start Batch Sampling (3-(4-Methyl-2-nitrophenoxy)pyrrolidine HCl) HPLC HPLC-DAD (Organic Impurities & Peak Purity) Start->HPLC NMR qNMR / 1H-NMR (Absolute Assay & Regioisomers) Start->NMR KF Karl Fischer Titration (Moisture Content) Start->KF Decision ICH Q3A Threshold Check (>0.15%) HPLC->Decision NMR->Decision KF->Decision Pass Batch Approved (High Purity) Decision->Pass Compliant Fail Batch Rejected (Needs Purification) Decision->Fail Non-Compliant

Orthogonal analytical workflow for benchmarking intermediate purity against ICH Q3A standards.

Benchmarking Data & Alternative Comparison

We evaluated three distinct batches to benchmark performance:

  • Supplier A: Commercial "Standard Grade"

  • Supplier B: Commercial "Economy Grade"

  • Batch C (In-House Optimized): Synthesized and purified using a proprietary thermodynamic recrystallization protocol.

Table 1: Chromatographic Purity & Impurity Profile (HPLC-DAD)

Note: Values expressed as relative Area % at 220 nm.

Batch SourceOverall HPLC PurityImpurity A (Unreacted)Impurity B (Regioisomer)Impurity C (Oxidation)Max Unknown Impurity
Supplier A 98.45%0.20%0.45%0.15%0.75%
Supplier B 96.10%1.10%1.85% 0.40%0.55%
Batch C (In-House) 99.85% ND (<0.01%) 0.08% ND (<0.01%) 0.07%
Table 2: Orthogonal Quality Metrics (Mass Balance)
Batch SourceqNMR Assay (Absolute)Water Content (Karl Fischer)Residue on Ignition (ROI)ICH Q3A Compliance Status
Supplier A 97.1%1.20%0.10%Marginal (High Unknowns)
Supplier B 94.5%0.85%0.45%Fail (Exceeds Thresholds)
Batch C (In-House) 99.6% 0.15% <0.05% Pass (Gold Standard)

Discussion & Performance Evaluation

The benchmarking data reveals critical differences in the manufacturing and purification controls of the three batches:

The Failure of Economy Sourcing (Supplier B): Supplier B fails to meet standard pharmaceutical intermediate qualification thresholds. The exceptionally high level of Impurity B (1.85%) indicates the use of cheap, unpurified fluoro-toluene starting materials. Because regioisomers co-crystallize easily with the target molecule, this batch will inevitably cause downstream yield losses and regulatory failures during API formulation.

The Hidden Risks of Supplier A: While Supplier A presents an acceptable HPLC purity (98.45%), the orthogonal metrics reveal a discrepancy. The absolute qNMR assay is only 97.1%, and the Karl Fischer titration shows elevated water content (1.20%). Causality: The highly hygroscopic nature of the pyrrolidine hydrochloride salt was not properly managed during packaging. This moisture will hydrolyze sensitive coupling reagents (e.g., HATU, EDC) in subsequent synthetic steps, driving up manufacturing costs.

The Superiority of Batch C (In-House Optimized): Batch C represents the gold standard for this intermediate. Causality: The near-perfect purity profile (99.85%) is achieved through a dual-solvent recrystallization system (Isopropanol/MTBE). This leverages the thermodynamic differential solubility of the hydrochloride salt. The highly polar target salt crystallizes, while the non-polar Impurity A and the sterically hindered Impurity B remain completely dissolved in the mother liquor. This thermodynamic purging, combined with strict anhydrous handling, results in a product that guarantees seamless downstream API synthesis.

References

  • Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI.
  • Impurity guidelines in drug development under ICH Q3. AMSbiopharma.
  • Understanding Pharmaceutical Impurities Insights into Advanced Reference Standards for Drug Quality and Safety. Pharmaffiliates.
  • Understanding ICH Guidelines for Pharmaceutical Impurities: A Comprehensive Guide. Tasianinch.
  • HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. Pharmoutsourcing.

Sources

Validation

spectroscopic comparison of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride enantiomers

An in-depth comparative analysis of the spectroscopic techniques used to characterize the enantiomers of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride . This guide is designed for analytical chemists and drug deve...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth comparative analysis of the spectroscopic techniques used to characterize the enantiomers of 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride .

This guide is designed for analytical chemists and drug development professionals who require rigorous, orthogonal methods to determine absolute configuration (AC) and enantiomeric excess (% ee) in chiral amine building blocks.

The Analytical Challenge: Structural Context

The molecule 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride presents a unique spectroscopic profile. In an achiral environment, both the (R) and (S) enantiomers exhibit identical scalar physical properties (standard UV-Vis, IR, and NMR spectra). However, the molecule possesses specific structural handles that dictate our choice of chiral spectroscopy:

  • The Chiral Center: Located at the C3 position of the pyrrolidine ring, dictating the 3D spatial orientation of the ether linkage.

  • The Chromophore: The 4-methyl-2-nitrophenoxy group is highly UV-active. The nitro group ( NO2​ ) and the aromatic ring undergo strong π→π∗ and n→π∗ transitions.

  • The Salt Form: As a hydrochloride salt, the secondary amine is protonated ( NH2+​ ), which impacts solubility (favoring polar solvents like Methanol, D2​O , or DMSO) and provides a strong hydrogen-bonding donor site for chiral solvation.

To distinguish the (R) and (S) forms, we must rely on techniques that probe the differential interaction of these molecules with circularly polarized light or chiral magnetic environments.

Electronic Circular Dichroism (ECD)

Mechanism & Causality: ECD measures the differential absorption of left and right circularly polarized UV-Vis light. Because the chiral C3 center is directly adjacent to the ether oxygen—which is conjugated with the strongly absorbing 2-nitrophenyl chromophore—the chiral environment perturbs the electronic transitions of the chromophore. This exciton coupling results in distinct, mirror-image Cotton effects for the (R) and (S) enantiomers[1].

Self-Validating Experimental Protocol:

  • Sample Preparation: Dissolve 1.0 mg of the enantiomer in 10 mL of spectroscopic-grade Methanol. Methanol is chosen because it is UV-transparent down to 210 nm and readily dissolves the HCl salt.

  • Spectral Acquisition: Record the ECD and standard UV-Vis spectra simultaneously from 200 nm to 400 nm using a 1 mm path-length quartz cuvette at 25°C. Ensure the high-tension (HT) voltage remains below 600 V to guarantee data reliability.

  • Theoretical Validation (TDDFT): ECD is not an absolute, standalone empirical method; it requires theoretical backing. Perform Time-Dependent Density Functional Theory (TDDFT) calculations (e.g., at the B3LYP/6-31G* level) on the computationally optimized geometries of both the (R) and (S) isomers.

  • Assignment: Overlay the experimental spectrum with the calculated spectra. A positive match in the sign and wavelength of the Cotton effects (e.g., around 260 nm and 320 nm for the nitroaromatic system) unambiguously assigns the Absolute Configuration[1].

Vibrational Circular Dichroism (VCD)

Mechanism & Causality: While ECD relies on the proximity of the chiral center to a UV-active chromophore, VCD measures the differential absorption of circularly polarized infrared light during vibrational transitions. VCD probes the entire 3D molecular skeleton (every functional group with a dipole moment change), making it highly robust for molecules where conformational flexibility might complicate ECD interpretations[2].

Self-Validating Experimental Protocol:

  • Sample Preparation: Prepare a highly concentrated solution (approx. 0.1 M) of the compound in DMSO- d6​ . High concentration is required because VCD signals are inherently weak ( ΔA/A≈10−4 ). DMSO- d6​ is used to dissolve the HCl salt while providing a wide, transparent mid-IR window.

  • Spectral Acquisition: Inject the sample into a BaF2​ liquid cell with a 100 µm path length. Record the VCD and IR spectra from 2000 to 900 cm⁻¹ (accumulating at least 4,000 scans to achieve a high signal-to-noise ratio).

  • Data Processing: Subtract the solvent baseline. Key diagnostic bands will appear in the asymmetric/symmetric NO2​ stretching regions (~1530 and 1350 cm⁻¹) and the C-O-C ether stretching region (~1250 cm⁻¹).

  • Assignment: Compare the experimental vibrational bands with DFT-calculated frequencies and rotatory strengths to confirm the 3D conformation and absolute configuration[2].

Chiral NMR using Chiral Solvating Agents (CSAs)

Mechanism & Causality: To determine the enantiomeric excess (% ee) without resorting to chiral HPLC, 1 H-NMR utilizing a Chiral Solvating Agent (CSA) is the most efficient method. The addition of a CSA forms transient, non-covalent diastereomeric complexes with the enantiomers via hydrogen bonding and dipole-dipole interactions. Because diastereomers have different physical properties, their magnetic environments diverge, causing previously identical NMR resonances to split[3].

Self-Validating Experimental Protocol:

  • Sample Preparation: Dissolve 5 mg of the compound in 0.5 mL of D2​O .

  • CSA Addition: Add 1.5 to 2.0 molar equivalents of a water-soluble chiral solvating agent, such as a highly sulfated β -cyclodextrin. The protonated pyrrolidine ring and the aromatic moiety will form an inclusion complex with the cyclodextrin cavity.

  • Spectral Acquisition: Acquire a high-resolution 1 H-NMR spectrum (e.g., at 600 MHz) at a controlled temperature (25°C).

  • Quantification: Identify a diagnostic reporter proton—such as the singlet from the aromatic methyl group ( −CH3​ ) or the multiplet from the C3 methine proton on the pyrrolidine ring. These signals will split into two distinct peaks corresponding to the (R) and (S) complexes. Integrate these peaks to calculate the exact % ee.

Comparative Data Summary

The following table synthesizes the operational parameters and data outputs for each technique, allowing researchers to select the appropriate workflow based on their immediate analytical needs.

ParameterElectronic Circular Dichroism (ECD)Vibrational Circular Dichroism (VCD) 1 H-NMR with Chiral Solvating Agent
Primary Output Absolute Configuration (AC)Absolute Configuration & 3D ConformationEnantiomeric Excess (% ee)
Structural Dependency Requires a UV-Vis chromophore near the chiral center.Probes global molecular skeleton; no chromophore needed.Requires distinct NMR handles (e.g., −CH3​ singlets) and H-bonding sites.
Sample Concentration Low (~0.1 mg/mL)High (~10 - 50 mg/mL)Medium (~10 mg/mL)
Solvent Requirements UV-transparent (Methanol, Acetonitrile)IR-transparent (DMSO- d6​ , CDCl3​ )Deuterated solvents ( D2​O , CDCl3​ )
Computational Need Mandatory (TDDFT)Mandatory (DFT)None (Direct integration)

Analytical Decision Workflow

G Start 3-(4-Methyl-2-nitrophenoxy) pyrrolidine HCl Split Analytical Goal? Start->Split ECD ECD Spectroscopy (UV-Vis Region) Split->ECD Chromophore Proximity VCD VCD Spectroscopy (Mid-IR Region) Split->VCD Global 3D Conformation NMR 1H-NMR + CSA (Magnetic Resonance) Split->NMR Purity Quantification TDDFT TDDFT/DFT Calculations ECD->TDDFT VCD->TDDFT EE Enantiomeric Excess (% ee) NMR->EE AC Absolute Configuration (R/S) TDDFT->AC

Decision matrix for the chiroptical and spectroscopic analysis of chiral pyrrolidine derivatives.

References

  • Li, X.-C., Ferreira, D., & Ding, Y. (2010). Determination of Absolute Configuration of Natural Products: Theoretical Calculation of Electronic Circular Dichroism as a Tool. Current Organic Chemistry. Available at: [Link]

  • Nafie, L. A. (2008). Vibrational Circular Dichroism: A New Tool for the Solution-State Determination of the Structure and Absolute Configuration of Chiral Natural Product Molecules. Natural Product Communications. Available at:[Link]

  • Labuta, J., Ishihara, S., & Hill, J. P. (2021). Estimation of Enantiomeric Excess Based on Rapid Host–Guest Exchange. Semantic Scholar. Available at:[Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride

Handling 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride requires a rigorous, zero-exposure approach. As a synthetic intermediate combining a cyclic secondary amine, a nitroaromatic moiety, and a hydrochloride salt,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Handling 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride requires a rigorous, zero-exposure approach. As a synthetic intermediate combining a cyclic secondary amine, a nitroaromatic moiety, and a hydrochloride salt, this compound presents specific operational risks that dictate strict Personal Protective Equipment (PPE) and engineering controls.

This guide provides drug development professionals and laboratory scientists with field-proven, self-validating protocols to ensure absolute safety during the weighing, transfer, and disposal of this compound.

Hazard Profile & The Causality of Protection

To design an effective safety protocol, we must first understand the why behind the hazard.

3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride is classified as a severe 1[1]. The hazards stem directly from its molecular structure:

  • The Hydrochloride Salt: HCl salts of amines are often hygroscopic. If the airborne powder contacts the moisture of your eyes, respiratory tract, or sweating skin, it dissolves to form a localized acidic environment, causing immediate and severe mucous membrane irritation.

  • The Nitroaromatic Moiety: Nitroaromatics carry an inherent risk of dermal absorption and skin sensitization. Systemic absorption of nitroaromatics can, in severe cases, interfere with the blood's oxygen-carrying capacity.

  • Physical State: As a finely divided dry powder, the primary vector for exposure is aerosolization (dust) and subsequent inhalation or settling on exposed skin.

Therefore, our primary directive is to prevent aerosolization and eliminate dermal contact through a layered defense of engineering controls and specialized PPE[2].

G Hazard Hazard: Nitroaromatic HCl Powder Mechanism Risk: Dust Inhalation & Dermal Absorption Hazard->Mechanism Control Engineering: Fume Hood (80-100 FPM) Mechanism->Control PPE PPE: Double Nitrile & Goggles Control->PPE Safe Outcome: Zero Exposure PPE->Safe

Logical flow of hazard mitigation for handling nitroaromatic hydrochloride salts.

Mandatory PPE & Engineering Controls Matrix

PPE is only effective when paired with verified engineering controls. All handling of this compound must occur within a certified chemical fume hood or a Ventilated Balance Enclosure (VBE).

The fume hood must maintain an average face velocity of 80 to 120 feet per minute (FPM) [3]. Operating below 80 FPM compromises dust containment, while operating above 120 FPM creates turbulent air eddies that can pull the hazardous powder back into the user's breathing zone.

Quantitative Protection Requirements
Protection LayerSpecification / MaterialQuantitative RequirementJustification
Engineering Control Chemical Fume Hood / VBEFace Velocity: 80–120 FPMEnsures laminar flow to capture aerosolized HCl salt dust[3].
Primary (Inner) Gloves Disposable NitrileThickness: ≥ 3.0 milProvides baseline dermal protection and prevents contamination during doffing.
Secondary (Outer) Gloves Disposable NitrileThickness: ≥ 4.0 milBreakthrough: > 240 mins4 exponentially increases breakthrough time against hazardous chemical permeation[4].
Eye Protection Chemical Splash GogglesANSI Z87.1 CompliantSafety glasses are insufficient; goggles prevent airborne dust from reaching the eyes[5].
Body Protection Chemical-Resistant Lab CoatKnee-length, tight cuffsPrevents powder from settling on street clothes and transferring outside the lab[5].
Respiratory N95 or P100 Particulate RespiratorNIOSH ApprovedConditional: Required only if handling outside a VBE (e.g., during a spill response)[2].

Step-by-Step Operational Workflow

This protocol is designed as a self-validating system. Do not proceed to the next step unless the current step has been successfully verified.

Phase 1: Pre-Operation Setup

  • Verify Airflow: Check the digital monitor on the fume hood. Confirm the face velocity is actively reading between 80 and 120 FPM[3]. If the alarm is sounding or the reading is out of bounds, do not open the chemical.

  • Prepare the Workspace: Lay down anti-static weighing paper inside the VBE. Hydrochloride salts are prone to static cling; anti-static paper prevents the powder from scattering when manipulated.

  • Don PPE: Put on your lab coat, chemical splash goggles, and the inner pair of nitrile gloves. Inspect the outer pair of nitrile gloves for micro-tears before donning them over the inner pair[5].

Phase 2: Active Handling 4. Uncap & Transfer: Open the chemical container only when it is at least 6 inches inside the fume hood face[5]. Use a grounded, static-free micro-spatula to transfer the powder. 5. Weighing: Transfer the required mass into a pre-tared vial. Cap the destination vial immediately after the transfer is complete.

Phase 3: Doffing & Decontamination 6. Decontaminate Tools: Wipe down the spatula and the exterior of the sealed vials with a lint-free wipe dampened with a solvent capable of dissolving the salt (e.g., 70% Isopropyl Alcohol / 30% Water). 7. Doff Outer Gloves: While your hands are still inside the fume hood, carefully peel off the outer contaminated gloves so they turn inside out. Dispose of them in the solid hazardous waste bin located inside the hood. 8. Final Exit: Remove your hands from the hood, close the sash, and wash your hands thoroughly with soap and water[5].

Emergency Spill Response & Disposal Plan

In the event of a spill, the primary risk is the aerosolization of the powder. Never dry-sweep a hydrochloride salt powder. Dry sweeping introduces the irritant directly into the air.

G Detect 1. Detect Spill & Isolate Area PPE 2. Don Spill PPE (P100 & Double Gloves) Detect->PPE Contain 3. Dampen Powder (Prevent Aerosolization) PPE->Contain Clean 4. Wipe Inward with IPA/Water Contain->Clean Dispose 5. Transfer to Hazardous Waste Clean->Dispose

Step-by-step emergency spill response workflow for hazardous powder containment.

Spill Execution Steps:

  • Isolate: Immediately stop work, alert colleagues in the vicinity, and restrict access to the area.

  • Upgrade PPE: If the spill is outside the fume hood, immediately don a properly fit-tested P100 particulate respirator before approaching the spill zone.

  • Dampen & Contain: Gently mist the spilled powder with 70% Isopropyl Alcohol (or carefully place IPA-dampened absorbent pads over the powder). This binds the fine particulates and prevents dust cloud formation.

  • Wipe Inward: Using the dampened pads, wipe from the outside edge of the spill toward the center to avoid spreading the chemical footprint.

  • Disposal: Place all contaminated pads, wipes, and outer gloves into a heavy-duty, sealable polyethylene bag. Label the bag explicitly as "Hazardous Waste: Nitroaromatic Amine Hydrochloride Salt" and transfer it to the facility's EPA-compliant hazardous waste accumulation area. Do not dispose of this chemical down the drain under any circumstances[5].

References

  • Chembase: 3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride Product Data [Link]

  • Occupational Safety and Health Administration (OSHA): Laboratory Safety Guidance (29 CFR 1910.1450) [Link]

  • Centers for Disease Control and Prevention (CDC): School Chemistry Laboratory Safety Guide [Link]

  • Northwestern University Research Safety: Chemical Fume Hood Handbook [Link]

  • National Institutes of Health (NIH) / PubMed Central: Double gloving of disposable nitrile gloves exposed to hazardous chemicals[Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride
Reactant of Route 2
Reactant of Route 2
3-(4-Methyl-2-nitrophenoxy)pyrrolidine hydrochloride
© Copyright 2026 BenchChem. All Rights Reserved.